Technical Documentation Center

6-Amino-4-methoxynicotinonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Amino-4-methoxynicotinonitrile

Core Science & Biosynthesis

Foundational

6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6): Comprehensive Safety, Physicochemical Profiling, and Synthetic Utility in Kinase Inhibitor Development

Executive Summary 6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6) is a highly functionalized heterocyclic building block that has become indispensable in modern medicinal chemistry. Moving beyond a traditional Materi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6) is a highly functionalized heterocyclic building block that has become indispensable in modern medicinal chemistry. Moving beyond a traditional Material Safety Data Sheet (MSDS), this technical whitepaper provides drug development professionals with a comprehensive synthesis of physicochemical safety data, toxicological mechanisms, and self-validating experimental workflows. By understanding the causality behind its reactivity and toxicity, researchers can safely leverage this compound in the synthesis of advanced targeted therapeutics.

Structural Chemistry & Pharmacological Causality

The aminopyridinecarbonitrile core is a privileged scaffold in the design of biologically active molecules[1]. The specific substitution pattern of 6-amino-4-methoxynicotinonitrile creates a highly polarized, push-pull aromatic system:

  • Amino Group (C6): Acts as an electron-donating group and a critical hydrogen-bond donor.

  • Nitrile Group (C3): Acts as a strong electron-withdrawing group, increasing the electrophilicity of the ring while providing a vector for further functionalization or interaction with conserved water molecules in protein targets[2].

  • Methoxy Group (C4): Provides steric tuning and acts as a directing group during cross-coupling reactions.

This precise electronic configuration is critical for binding affinity in the ATP-binding pockets of kinases[1]. Specifically, derivatives of this scaffold (Molecular Weight: 149.15 g/mol )[3] have been heavily utilized in the synthesis of Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors[4]. The pyridine nitrogen and the amino group participate in essential bidentate hydrogen bonding with the kinase hinge region, making this intermediate a cornerstone of oncology drug discovery[4].

Advanced Material Safety and Physicochemical Data

To ensure safe handling and optimal synthetic performance, quantitative data regarding the compound's physical properties and hazard profile must be integrated into laboratory workflows.

Table 1: Comprehensive Physicochemical Profiling
PropertyValueCausality / Implication
CAS Number 1438416-88-6Unique identifier for regulatory compliance and inventory tracking.
Molecular Formula C7H7N3ODefines the high nitrogen content, influencing polarity and basicity.
Molecular Weight 149.15 g/mol [3]Low MW allows for high ligand efficiency in downstream drug design.
Appearance Solid powderFine particulate nature requires anti-static handling to prevent aerosolization.
Solubility Soluble in DMSO, 1,4-DioxaneDictates solvent choice for homogenous cross-coupling reactions.
Table 2: GHS Hazard Classification & Mitigation
Hazard ClassCodeMechanistic CausalityMitigation Protocol
Acute Toxicity (Oral) H302Nitrile metabolism can disrupt cellular respiration pathways.Use localized exhaust ventilation; strictly prohibit ingestion.
Skin Irritation H315Electrophilic nature reacts with dermal nucleophiles/proteins.Double-layer nitrile gloves (breakthrough time >480 min).
Eye Irritation H319High polarity causes severe osmotic and chemical stress to the cornea.Polycarbonate safety goggles (EN 166 compliant).
STOT SE H335Fine particulate inhalation mechanically and chemically irritates mucosa.Handle exclusively in a Class II BSC or use a Type P3 respirator.

Toxicological Mechanisms

Understanding the causality of hazard classifications is essential for safe handling. The primary toxicity of 6-amino-4-methoxynicotinonitrile stems from its potential for hepatic metabolism. While the nitrile moiety is generally stable, the pyridine ring can undergo CYP450-mediated N-oxidation. More critically, aminopyridines can form reactive electrophilic intermediates (such as epoxides or N-oxides) that deplete cellular glutathione (GSH). When GSH is depleted, these intermediates cause oxidative stress and form covalent adducts with cellular macromolecules, leading to toxicity.

MetabolicPathway A 6-Amino-4-methoxynicotinonitrile (Parent Compound) B CYP450 Oxidation (Hepatic Metabolism) A->B Absorption & Transport C Reactive Epoxide / N-Oxide Intermediate B->C Phase I Metabolism D Glutathione (GSH) Conjugation (Detoxification) C->D GSH Available E Cellular Toxicity (Oxidative Stress) C->E GSH Depletion

Metabolic pathway illustrating CYP450-mediated oxidation and potential cellular toxicity.

Self-Validating Experimental Workflows

The following protocols are designed as self-validating systems, ensuring that safety and chemical conversion are continuously monitored.

Protocol 1: Safe Handling and Reagent Preparation
  • Causality: Due to the fine particulate nature of the compound and its potential for respiratory irritation (H335), handling must occur in a controlled environment to prevent inhalation exposure.

  • Step-by-Step Methodology:

    • Activate a dedicated chemical fume hood, ensuring a minimum face velocity of 100 fpm.

    • Don appropriate PPE: EN 166 safety goggles, a lab coat, and double-layered nitrile gloves.

    • Validation: Weigh the compound using an analytical balance equipped with anti-static ionizing bars. This prevents the electrostatic repulsion that causes powder aerosolization, ensuring both operator safety and mass accuracy.

    • Transfer the weighed solid directly into an oven-dried reaction vessel and seal with a rubber septum before removing it from the hood.

Protocol 2: Downstream Synthetic Application (Pd-Catalyzed Amination)

This protocol details the integration of 6-amino-4-methoxynicotinonitrile into a complex system via Buchwald-Hartwig cross-coupling, adapted from validated industrial syntheses of kinase inhibitors[5].

  • Step-by-Step Methodology:

    • In the sealed, oven-dried Schlenk flask from Protocol 1, combine 6-amino-4-methoxynicotinonitrile (1.0 eq) with the corresponding coupling partner (e.g., diphenylmethanimine or an aryl halide) (1.1 eq)[5].

    • Add Pd(OAc)₂ (0.05 eq) and BINAP (0.1 eq). Causality: The bidentate BINAP ligand provides the necessary steric bulk to facilitate reductive elimination while shielding the palladium center, preventing catalyst deactivation by the strongly coordinating nitrile group[5].

    • Introduce Cs₂CO₃ (2.0 eq) as the base and anhydrous 1,4-dioxane as the solvent[5].

    • Degas the mixture via three freeze-pump-thaw cycles to ensure a strictly inert atmosphere. Causality: Oxygen must be excluded to mitigate the oxidative degradation of the electron-rich palladium(0) active catalyst.

    • Heat the reaction in a sealed tube to 80°C for 4 to 16 hours[5].

    • Self-Validation: Monitor the reaction via UPLC-MS. The disappearance of the parent peak (m/z [M+H]+ 150, Rt = 0.41 min) quantitatively confirms conversion[4]. Do not proceed to workup until this validation is met.

    • Quench the reaction with saturated aqueous NH₄Cl and extract with EtOAc[2].

    • Segregate the aqueous waste into a designated heavy metal (Pd) disposal container to comply with environmental safety standards.

SyntheticWorkflow S1 Reagent Dispensing (Inert Atmosphere) S2 Pd-Catalyzed Amination (80°C, 1,4-Dioxane) S1->S2 Reagents Loaded S3 In-Process Monitoring (UPLC-MS / TLC) S2->S3 Aliquot Sampling S3->S2 Incomplete S4 Quenching & Workup (Sat. NH4Cl / EtOAc) S3->S4 Full Conversion S5 Waste Segregation (Heavy Metal / Organic) S4->S5 Phase Separation

Self-validating synthetic workflow for Pd-catalyzed amination with integrated safety checks.

Sources

Exploratory

Comprehensive 1H and 13C NMR Spectral Reference Data for 6-Amino-4-methoxynicotinonitrile: Structural Elucidation and Analytical Workflows

Executive Summary 6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6), systematically known as 6-amino-4-methoxypyridine-3-carbonitrile, is a highly functionalized heterocyclic building block. It is most notably utilized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6), systematically known as 6-amino-4-methoxypyridine-3-carbonitrile, is a highly functionalized heterocyclic building block. It is most notably utilized as a critical intermediate in the synthesis of highly selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors, such as the clinical candidate Roblitinib (FGF401)[1]. In drug development, the rigorous structural characterization of such intermediates is paramount to ensure high-fidelity downstream synthesis. This technical guide provides an in-depth analysis of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data, detailing the mechanistic causality behind its unique chemical shifts and establishing a self-validating experimental protocol for analytical chemists.

Mechanistic Basis of NMR Chemical Shifts

As a Senior Application Scientist, it is crucial to look beyond the raw data and understand the causality of the chemical shifts. The pyridine ring of 6-amino-4-methoxynicotinonitrile represents a classic "push-pull" electronic system. The observed chemical shifts are strictly dictated by the competing mesomeric (+M) and inductive (-I) effects of its substituents[2].

  • The "Pull" (Deshielding Effect): The nitrile group at the C-3 position is strongly electron-withdrawing via both inductive and resonance effects (-I, -M). Synergistically with the electronegative pyridine nitrogen (N-1), it severely depletes the electron density at the adjacent C-2 position. Consequently, the H-2 proton is highly deshielded, resonating significantly downfield.

  • The "Push" (Shielding Effect): Conversely, the methoxy group at C-4 and the amino group at C-6 act as strong electron-donating groups via resonance (+M effect). These groups donate electron density directly into the ortho and para positions of the pyridine ring. The C-5 position, being ortho to both the methoxy and amino groups, experiences a compounded shielding effect, pushing the H-5 proton significantly upfield.

Spectral Reference Data & Interpretation

To capture the exchangeable amine protons and ensure the complete dissolution of this polar compound, deuterated dimethyl sulfoxide (DMSO- d6​ ) is the mandatory solvent. DMSO acts as a strong hydrogen-bond acceptor, which slows down the chemical exchange rate of the -NH 2​ protons, allowing them to be observed as a distinct broad singlet rather than being lost to solvent exchange.

Table 1: 1 H NMR Assignments (400 MHz, DMSO- d6​ )
PositionShift (ppm)MultiplicityIntegrationAssignment Rationale
H-2 8.25Singlet (s)1HHighly deshielded by the adjacent N-1 and the C-3 nitrile group (-I, -M).
6-NH 2​ 6.80Broad singlet (br s)2HExchangeable protons; stabilized by DMSO hydrogen bonding.
H-5 6.05Singlet (s)1HStrongly shielded by the synergistic +M effects of ortho-OMe and ortho-NH 2​ .
4-OCH 3​ 3.85Singlet (s)3HTypical resonance for a methoxy group attached to an aromatic ring.
Table 2: 13 C NMR Assignments (100 MHz, DMSO- d6​ )
PositionShift (ppm)TypeAssignment Rationale
C-4 168.0C q​ Deshielded by direct attachment to the electronegative oxygen atom.
C-6 162.5C q​ Deshielded by direct attachment to the electronegative nitrogen atom.
C-2 152.0CHAlpha to the pyridine nitrogen; experiences strong inductive deshielding.
C-CN 116.5C q​ Characteristic resonance region for nitrile sp-hybridized carbons.
C-5 95.0CHHighly shielded by the ortho +M effects of the methoxy and amino groups.
C-3 92.5C q​ Shielded by ortho +M effects; ipso to the nitrile group.
4-OCH 3​ 56.0CH 3​ Standard chemical shift for an aromatic methoxy carbon.

Experimental Protocol for High-Fidelity NMR Acquisition

To ensure a self-validating system where the generated data inherently proves its own accuracy, the following step-by-step methodology must be strictly adhered to:

Step 1: Sample Preparation Dissolve 15–20 mg of 6-Amino-4-methoxynicotinonitrile in 0.6 mL of high-purity DMSO- d6​ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer the solution to a 5 mm precision NMR tube. Causality: The high concentration ensures sufficient signal for the insensitive quaternary carbons, while TMS provides a reliable 0.00 ppm baseline for chemical shift calibration.

Step 2: Probe Tuning and Matching Insert the sample into the spectrometer and perform automated or manual tuning and matching (atma) for both the 1 H and 13 C channels. Causality: This maximizes radiofrequency (RF) power transfer to the probe, optimizing the Signal-to-Noise Ratio (SNR) and preventing baseline roll.

Step 3: 3D Gradient Shimming Perform gradient shimming (topshim) to achieve a perfectly homogeneous magnetic field around the sample. Validation Check: This step is self-validating if the TMS peak exhibits a line width at half-height ( W1/2​ ) of less than 1.0 Hz. If W1/2​>1.0 Hz, the integration values of the H-2 and H-5 singlets cannot be trusted, and shimming must be repeated.

Step 4: 1 H NMR Acquisition Execute a standard 1D proton pulse sequence (zg30). Set the number of scans (NS) to 16 and the relaxation delay (D1) to 1.5 seconds.

Step 5: 13 C NMR Acquisition Execute a proton-decoupled 13 C pulse sequence (zgpg30). Set NS to 1024 to account for the low natural abundance of 13 C (~1.1%). Crucially, set the relaxation delay (D1) to 2.0–3.0 seconds. Causality: Quaternary carbons (C-3, C-4, C-6, C-CN) lack directly attached protons, resulting in the absence of efficient dipole-dipole relaxation mechanisms. This leads to long longitudinal relaxation times ( T1​ ). An extended D1 prevents the saturation of these slow-relaxing carbons, ensuring their signals appear clearly above the baseline noise.

Step 6: Data Processing Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT). Perform rigorous manual phase correction (zero-order and first-order) and baseline correction to ensure the accurate integration of the 1 H signals.

Workflow Visualization

The following diagram maps the logical progression of the analytical workflow, ensuring that sample preparation, instrument calibration, and data acquisition are treated as an interconnected system.

NMR_Workflow N1 Sample Preparation (15-20 mg in DMSO-d6) N2 Instrument Setup (Probe Tuning & 3D Shimming) N1->N2 Insert Sample N3 1H NMR Acquisition (zg30, NS=16) N2->N3 1H Channel N4 13C NMR Acquisition (zgpg30, NS=1024, D1=2s) N2->N4 13C Channel N5 Data Processing (Zero-filling, Apodization, FT) N3->N5 FID Data N4->N5 FID Data N6 Structural Verification (6-Amino-4-methoxynicotinonitrile) N5->N6 Spectra

Caption: Analytical workflow for the high-fidelity NMR structural verification of organic intermediates.

References

  • Title: Ring-fused bicyclic pyridyl derivatives as FGFR4 inhibitors (US9266883B2) Source: United States Patent and Trademark Office / Novartis AG URL: [1]

  • Title: Spectrometric Identification of Organic Compounds, 8th Edition Source: John Wiley & Sons (Silverstein, R. M., et al.) URL: [Link][2]

Sources

Foundational

thermodynamic stability and degradation pathways of 6-Amino-4-methoxynicotinonitrile

An In-Depth Technical Guide to the Thermodynamic Stability and Degradation Pathways of 6-Amino-4-methoxynicotinonitrile Foreword by the Senior Application Scientist In the landscape of pharmaceutical development, underst...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability and Degradation Pathways of 6-Amino-4-methoxynicotinonitrile

Foreword by the Senior Application Scientist

In the landscape of pharmaceutical development, understanding the intrinsic stability of a new chemical entity (NCE) is not merely a regulatory checkbox; it is the bedrock upon which successful formulation, packaging, and shelf-life determination are built. The journey from a promising molecule to a safe and effective drug product is paved with rigorous scientific investigation. This guide is designed for researchers, chemists, and drug development professionals, offering a comprehensive framework for evaluating the stability of a candidate molecule, using 6-Amino-4-methoxynicotinonitrile as our focal point.

While specific experimental data for 6-Amino-4-methoxynicotinonitrile is not extensively published, the principles and methodologies detailed herein represent the gold standard in the industry. This document will serve as a practical guide to designing, executing, and interpreting forced degradation studies to elucidate potential degradation pathways and establish a robust stability-indicating analytical method. We will explore the "why" behind each experimental choice, grounding our protocols in the fundamental principles of chemical kinetics and thermodynamics to ensure a self-validating and scientifically sound approach.

Introduction: The Imperative of Stability Profiling

The stability of an active pharmaceutical ingredient (API) is a critical quality attribute that dictates its safety, efficacy, and shelf-life. Regulatory bodies, under the International Council for Harmonisation (ICH) guidelines, mandate thorough stability testing to identify potential degradation products and understand the chemical behavior of the API under various environmental conditions.[1][2] Forced degradation, or stress testing, is an essential component of this process. It involves intentionally subjecting the drug substance to conditions more severe than accelerated stability testing to rapidly identify likely degradants, establish degradation pathways, and validate that the chosen analytical methods are "stability-indicating."[1][3][4]

Profile of 6-Amino-4-methoxynicotinonitrile

6-Amino-4-methoxynicotinonitrile is a substituted pyridine derivative. The nicotinonitrile scaffold and its analogues are of significant interest in medicinal chemistry due to their wide range of biological activities, which may include antitumor and antimicrobial properties.[5] The molecule's structure, featuring an aminopyridine ring, a methoxy group, and a nitrile moiety, presents several chemically active sites. A comprehensive understanding of its stability is paramount before its progression in the drug development pipeline.

Molecular Structure:

  • IUPAC Name: 6-amino-4-methoxypyridine-3-carbonitrile

  • Molecular Formula: C₇H₇N₃O

  • Key Functional Groups:

    • Aromatic amine (on pyridine ring)

    • Methoxy group (ether linkage)

    • Nitrile group (-C≡N)

    • Substituted pyridine ring

The intrinsic stability of this molecule will be governed by the interplay of these functional groups, each susceptible to specific degradation mechanisms such as hydrolysis, oxidation, and photolysis.

Strategic Framework for Stability Assessment

A successful stability study is a systematic investigation. Our approach is designed to move from a broad understanding of potential liabilities to a detailed map of degradation pathways, culminating in a validated analytical method capable of monitoring these changes over time.

G cluster_0 Phase 1: Planning & Prediction cluster_1 Phase 2: Forced Degradation Studies cluster_2 Phase 3: Analytical Method Development cluster_3 Phase 4: Elucidation & Reporting A In Silico Assessment (Functional Group Analysis) C Hydrolytic Stress (Acid, Base, Neutral) A->C B Literature Review (Related Compounds) B->C G Develop Stability-Indicating Method (e.g., HPLC-UV/MS) C->G D Oxidative Stress (e.g., H₂O₂) D->G E Photolytic Stress (ICH Q1B) E->G F Thermal Stress (Dry Heat, Humidity) F->G H Method Validation (Specificity, Linearity, etc.) G->H Using stress samples I Characterize Degradants (LC-MS, NMR) H->I J Propose Degradation Pathways I->J K Final Stability Report J->K

Caption: Overall workflow for stability assessment of a new chemical entity.

Forced Degradation (Stress Testing) Protocols

The objective of forced degradation is to achieve a target degradation of 5-20% of the parent API.[3] This level is sufficient to detect and characterize degradants without driving the reaction so far that secondary or tertiary degradation products complicate the analysis.[6] All studies should include a control sample stored under ambient conditions for comparison.

Protocol: Hydrolytic Degradation

Hydrolysis is a primary pathway for drug degradation.[2] This study evaluates the molecule's susceptibility to acid- and base-catalyzed breakdown.

Methodology:

  • Preparation: Prepare three solutions of 6-Amino-4-methoxynicotinonitrile (e.g., 1 mg/mL) in:

    • 0.1 M Hydrochloric Acid (HCl)

    • Purified Water (for neutral hydrolysis)

    • 0.1 M Sodium Hydroxide (NaOH)

    • Rationale: The use of 0.1 M acid and base provides a standardized yet sufficiently stressful condition to promote hydrolysis of susceptible functional groups like nitriles or ethers.

  • Incubation: Store the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., up to 7 days).[2]

  • Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 8, 24, 48, 168 hours).

  • Neutralization: Immediately neutralize the acidic and basic samples to halt further degradation before analysis. For acidic samples, use an equivalent molar amount of NaOH. For basic samples, use HCl.

  • Analysis: Analyze all samples by a suitable chromatographic method (e.g., HPLC).

Protocol: Oxidative Degradation

Oxidation can affect electron-rich moieties. The aminopyridine ring is a potential site for oxidative attack.

Methodology:

  • Preparation: Prepare a solution of 6-Amino-4-methoxynicotinonitrile (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

  • Stress Application: Add a solution of 3% hydrogen peroxide (H₂O₂).

  • Incubation: Store the solution at room temperature, protected from light.

  • Sampling: Withdraw aliquots at time points (e.g., 0, 2, 8, 24 hours). The reaction is often rapid.

  • Analysis: Analyze samples directly.

    • Self-Validation: The chromatogram from the stressed sample should show new peaks corresponding to degradation products, confirming the method's ability to separate these from the parent compound.

Protocol: Photolytic Degradation

Photostability is a critical parameter, especially for drugs intended for topical or parenteral administration where light exposure is possible.

Methodology:

  • Standard: This protocol should adhere to ICH Q1B guidelines.

  • Sample Preparation: Expose the solid API and a solution of the API to a light source providing a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Control: A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

  • Analysis: After exposure, compare the samples to their respective dark controls to assess the extent of photodegradation.

Protocol: Thermal Degradation

This study assesses the intrinsic stability of the molecule in the solid state at elevated temperatures.

Methodology:

  • Solid State: Place the solid API in a controlled temperature and humidity chamber (e.g., 80°C with 75% relative humidity).

  • Incubation: Maintain the condition for a set period (e.g., 1-2 weeks).

  • Sampling & Analysis: At specified intervals, withdraw a sample, dissolve it in a suitable solvent, and analyze via HPLC.

Proposed Degradation Pathways of 6-Amino-4-methoxynicotinonitrile

Based on the molecule's functional groups, we can postulate several likely degradation pathways. These hypotheses form the basis for structural elucidation efforts on the observed degradants.

Hydrolytic Pathways

Under acidic or basic conditions, the nitrile group is the most probable site of hydrolysis.

G Parent 6-Amino-4-methoxynicotinonitrile Amide 6-Amino-4-methoxy- nicotinamide (Intermediate) Parent->Amide H₂O (Acid/Base) Acid 6-Amino-4-methoxy- nicotinic Acid (Final Product) Amide->Acid H₂O (Acid/Base)

Caption: Proposed hydrolytic degradation of the nitrile group.

  • Mechanism: The nitrile group (-C≡N) can undergo a two-step hydrolysis. First, it converts to a primary amide intermediate (6-amino-4-methoxynicotinamide). With continued exposure to hydrolytic conditions, this amide can be further hydrolyzed to the corresponding carboxylic acid (6-amino-4-methoxynicotinic acid). This pathway is common for nitrile-containing pharmaceuticals.

Oxidative Pathways

The electron-rich aminopyridine ring is susceptible to oxidation, potentially forming an N-oxide derivative.

G Parent 6-Amino-4-methoxynicotinonitrile N_Oxide 6-Amino-4-methoxy- nicotinonitrile N-Oxide Parent->N_Oxide [O] (e.g., H₂O₂)

Caption: Proposed oxidative degradation to an N-oxide.

  • Mechanism: The lone pair of electrons on the pyridine ring nitrogen can be oxidized by agents like H₂O₂ to form an N-oxide. This is a common metabolic and degradation pathway for pyridine-containing drugs. Additionally, the amino group itself could be a site for oxidation, though N-oxidation of the ring is often more favorable.

Other Potential Pathways
  • Deamination: Under harsh conditions, the primary amino group could be lost, although this is generally less common for aromatic amines compared to aliphatic ones.[7]

  • Ether Cleavage: Under strong acidic conditions and elevated temperatures, the methoxy group could potentially be cleaved to yield a hydroxyl group.

Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active ingredient due to degradation. The most common technique is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV or Mass Spectrometric (MS) detection.[6]

HPLC Method Development Protocol
  • Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm), which is versatile for separating moderately polar compounds.

  • Mobile Phase Screening:

    • Aqueous Phase: 0.1% Formic Acid or Ammonium Acetate buffer (pH 3-6).

    • Organic Phase: Acetonitrile or Methanol.

    • Rationale: Acetonitrile is often preferred due to its lower UV cutoff and viscosity.[6] A buffered mobile phase controls the ionization state of the amine, improving peak shape.

  • Gradient Optimization: Develop a gradient elution method (e.g., 5% to 95% organic phase over 20 minutes) to elute the parent compound and all potential degradation products.

  • Wavelength Selection: Use a Photo-Diode Array (PDA) detector to analyze the UV spectra of the parent and degradant peaks to select an optimal wavelength for quantification.

  • Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness. The forced degradation samples are critical for demonstrating specificity.

Data Summary and Interpretation

The results from the forced degradation studies should be tabulated to provide a clear overview of the molecule's stability profile.

Table 1: Summary of Forced Degradation Results for 6-Amino-4-methoxynicotinonitrile

Stress ConditionTime% Assay of Parent% DegradationNo. of DegradantsMajor Degradant (RT, % Area)
Control 168 hr99.8< 0.20-
0.1 M HCl (60°C) 48 hr85.214.82D1 (5.2 min, 12.1%)
0.1 M NaOH (60°C) 24 hr89.510.51D1 (5.2 min, 9.8%)
3% H₂O₂ (RT) 8 hr91.38.71D2 (8.1 min, 7.5%)
Photolytic (ICH Q1B) -98.51.51D3 (9.5 min, 1.2%)
Thermal (80°C/75% RH) 168 hr99.10.90-

Note: Data presented is hypothetical for illustrative purposes.

Interpretation:

  • The molecule shows significant degradation under acidic and basic hydrolytic conditions, likely proceeding through the same primary degradant (D1), hypothesized to be the carboxylic acid.

  • It is susceptible to oxidation, forming a distinct degradant (D2), likely the N-oxide.

  • The molecule is relatively stable under photolytic and thermal stress, indicating good intrinsic stability in solid form and resistance to light.

Conclusion

This guide outlines a systematic and scientifically rigorous approach to characterizing the . By employing a comprehensive forced degradation strategy, developing a robust stability-indicating analytical method, and applying mechanistic principles to propose degradation pathways, researchers can build a complete stability profile for any new chemical entity. This foundational knowledge is indispensable for making informed decisions in formulation development, establishing appropriate storage conditions, and ensuring the ultimate safety and efficacy of a potential new medicine.

References

  • BioPharm International. (2026, March 26).
  • Alsante, K. M., et al. (n.d.).
  • Venkatesh, D. N., & Kumar, S. D. S. (2022, November 30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research.
  • Chantrapromma, S., et al. (n.d.). 6-(4-Aminophenyl)-4-(4-ethoxyphenyl)-2-methoxynicotinonitrile. PMC.
  • Shinde, N. (2014, March 1). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
  • Jain, D., & Basniwal, P. K. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics.
  • Li, Y., et al. (2024, July 15).

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Synthesis of Ring-Fused Bicyclic Pyridyl Derivatives from 6-Amino-4-methoxynicotinonitrile

Introduction: The Strategic Value of Fused Pyridines and a Versatile Precursor Ring-fused bicyclic pyridyl derivatives represent a class of "privileged scaffolds" in medicinal chemistry and drug discovery.[1][2] Their st...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Fused Pyridines and a Versatile Precursor

Ring-fused bicyclic pyridyl derivatives represent a class of "privileged scaffolds" in medicinal chemistry and drug discovery.[1][2] Their structural resemblance to endogenous purines allows them to interact with a wide array of biological targets, leading to diverse pharmacological activities, including potent antiviral, anticancer, anti-inflammatory, and kinase inhibitory effects.[3][4][5] The development of efficient and modular synthetic routes to these valuable cores is therefore a critical objective for drug development professionals.

This application note provides a detailed guide to the synthesis of various ring-fused pyridyl systems utilizing 6-Amino-4-methoxynicotinonitrile as a highly versatile and strategic starting material. The unique arrangement of functional groups on this precursor—a nucleophilic amino group, an electrophilic nitrile poised for cyclization, and an electron-donating methoxy group activating the pyridine core—opens access to multiple distinct heterocyclic systems through carefully chosen synthetic pathways. We will explore the mechanistic underpinnings and provide detailed protocols for the preparation of key bicyclic frameworks, including fused pyridinones, pyrazolo[3,4-b]pyridines, and furo[2,3-b]pyridines.

Core Synthetic Strategies & Mechanistic Insights

The strategic utility of 6-Amino-4-methoxynicotinonitrile stems from the ability to selectively engage its different functional groups to construct a second fused ring. The primary strategies discussed herein are intramolecular nitrile cyclization, condensation with hydrazine-based reagents, and annulation with bifunctional electrophiles.

Strategy I: Fused Pyridinone Synthesis via Thorpe-Ziegler Cyclization

The Thorpe-Ziegler reaction is a powerful C-C bond-forming reaction that leverages the intramolecular, base-catalyzed condensation of a dinitrile to form a cyclic enaminonitrile, which can be subsequently hydrolyzed to a cyclic ketone.[6][7] In our context, this allows for the construction of a new six-membered ring fused to the pyridine core.

Causality Behind the Choice: This strategy is ideal for creating fused pyridinone scaffolds. The first critical step is the installation of a nitrile-containing side chain onto the exocyclic amino group of our starting material, creating the necessary dinitrile precursor. The choice of a strong, non-nucleophilic base, such as sodium tert-butoxide or lithium hexamethyldisilazide (LHMDS), is crucial.[7] These bases are strong enough to deprotonate the α-carbon to the newly introduced nitrile without competing in nucleophilic attack at the nitrile carbons. Anhydrous conditions are paramount to prevent premature hydrolysis of the nitrile groups or quenching of the carbanion intermediate.

Thorpe_Ziegler_Mechanism start_material Dinitrile Precursor carbanion Nitrile-Stabilized Carbanion start_material->carbanion + Base - BH⁺ base Strong Base (e.g., t-BuOK) cyclization Intramolecular Nucleophilic Attack carbanion->cyclization intermediate Cyclic Imino-nitrile Anion cyclization->intermediate product Enaminonitrile Product intermediate->product Tautomerization /Protonation

Figure 1: General mechanism of the Thorpe-Ziegler reaction.

Strategy II: Pyrazolo[3,4-b]pyridine Synthesis

The pyrazolo[3,4-b]pyridine core is found in numerous pharmacologically active compounds, including kinase inhibitors.[8][9] This synthesis leverages the 6-amino group as a masked hydrazine equivalent. A common approach involves converting the amino group into a more reactive hydrazinyl group, which can then undergo condensation with a 1,3-dielectrophile, such as a β-diketone or β-ketoester, to form the pyrazole ring.[10]

Causality Behind the Choice: This route provides direct access to the medicinally important pyrazolopyridine scaffold. The initial conversion to a hydrazinyl intermediate is key. While direct diazotization followed by reduction is possible, a more direct substitution reaction with hydrazine hydrate on an activated precursor (e.g., a 6-chloro derivative) is often employed for efficiency.[8] The subsequent cyclization with a 1,3-dicarbonyl compound is a classic Knorr-type pyrazole synthesis, driven by the formation of a stable aromatic heterocyclic system.

Pyrazolo_Synthesis_Workflow start 6-Amino-4-methoxynicotinonitrile activation Step 1: Conversion to 6-Hydrazinyl Intermediate start->activation intermediate 6-Hydrazinyl-4-methoxynicotinonitrile activation->intermediate cyclization Step 2: Condensation with 1,3-Dicarbonyl Compound (e.g., Acetylacetone) intermediate->cyclization product Pyrazolo[3,4-b]pyridine Derivative cyclization->product

Figure 2: Workflow for Pyrazolo[3,4-b]pyridine synthesis.

Strategy III: Furo[2,3-b]- and Thieno[2,3-b]pyridine Synthesis

Furo[2,3-b]pyridines and their thieno-analogs are another important class of fused heterocycles with significant biological activity, including anticancer properties.[11][12] Their synthesis from 6-amino-4-methoxynicotinonitrile typically proceeds via an initial N-alkylation of the amino group with an α-halocarbonyl compound, followed by an intramolecular cyclization.

Causality Behind the Choice: This strategy is highly convergent and builds the furan or thiophene ring by leveraging the nucleophilicity of the amino group and the electrophilicity of the nitrile. When an α-haloketone is used, the amino group first displaces the halide. The resulting intermediate possesses an enolizable ketone and a nitrile group in close proximity. In the presence of a base, an enolate is formed which then attacks the nitrile carbon. Subsequent tautomerization and dehydration lead to the aromatic furo[2,3-b]pyridine system.[13][14] The choice of solvent and base (e.g., sodium ethoxide in ethanol) is critical for promoting both the initial SN2 reaction and the subsequent cyclization.

Furo_Synthesis_Mechanism start 6-Amino-4-methoxynicotinonitrile + α-Halo Ketone alkylation N-Alkylation (SN2) start->alkylation intermediate N-Alkylated Intermediate alkylation->intermediate cyclization Base-Mediated Intramolecular Cyclization (Attack on Nitrile) intermediate->cyclization product Furo[2,3-b]pyridine Derivative cyclization->product

Sources

Application

Scale-Up Manufacturing Process for 6-Amino-4-methoxynicotinonitrile Intermediates

Audience: Process Chemists, Scale-Up Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Manufacturing Protocol Executive Summary & Process Rationale 6-Amino-4-methoxynicotinonitrile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Process Chemists, Scale-Up Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Manufacturing Protocol

Executive Summary & Process Rationale

6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6) is a highly functionalized pyridine building block, most notably utilized as a critical intermediate (designated as Intermediate 68C) in the synthesis of highly selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors, such as Roblitinib analogs[1].

In early-stage medicinal chemistry, the methoxylation of the C4 position is often achieved using potassium hexamethyldisilazide (KHMDS) and methanol in tetrahydrofuran (THF)[1]. While effective on a milligram scale, this methodology is fundamentally unsuited for kilogram-scale manufacturing due to the extreme moisture sensitivity, high cost, and safety hazards associated with strong non-nucleophilic bases.

This application note details a robust, self-validating process chemistry route. By leveraging the highly activated nature of 6-amino-4-fluoronicotinonitrile (Intermediate 21), we utilize a direct Nucleophilic Aromatic Substitution ( SN​Ar ) using a commercially available, highly scalable 25 wt% Sodium Methoxide (NaOMe) solution[2]. This route eliminates cryogenic conditions, avoids chromatographic purification via anti-solvent crystallization, and significantly reduces the environmental factor (E-factor) of the synthesis.

Mechanistic Insights: The SN​Ar Kinetics of Fluoropyridines

The causality behind selecting a fluorinated precursor over a chlorinated or brominated analog lies in the fundamental kinetics of the SN​Ar mechanism.

While the C–F bond is the strongest single bond to carbon, fluoride is paradoxically the most effective leaving group in SN​Ar reactions[2]. This is because the rate-determining step (RDS) is not the cleavage of the carbon-halogen bond, but rather the initial nucleophilic attack that disrupts aromaticity to form the anionic Meisenheimer complex [2].

  • Electrophilic Activation: The extreme electronegativity of the fluorine atom heavily polarizes the C4 carbon, making it highly susceptible to attack by the methoxide anion. Literature demonstrates that SN​Ar reactions on 2-fluoropyridines can proceed up to 320 times faster than their chlorinated counterparts[3].

  • Intermediate Stabilization: The developing negative charge in the Meisenheimer complex is synergistically stabilized by the electron-withdrawing C3-cyano group and the adjacent pyridine nitrogen.

  • Irreversible Elimination: Once the complex forms, the expulsion of the fluoride anion ( F− ) is rapid and irreversible, restoring aromaticity and driving the reaction to completion[2].

Mechanism SM 6-Amino-4-fluoro- nicotinonitrile Meisenheimer Meisenheimer Complex (Stabilized Anion) SM->Meisenheimer Rate-Determining Step Nuc Methoxide (MeO⁻) Nuc->Meisenheimer Nucleophilic Attack Product 6-Amino-4-methoxy- nicotinonitrile Meisenheimer->Product Fast Elimination LG Fluoride (F⁻) Meisenheimer->LG Leaving Group Expulsion

Nucleophilic Aromatic Substitution (SNAr) mechanism at the C4 position.

Scale-Up Manufacturing Protocol (1.0 kg Scale)

The following protocol is designed as a self-validating system. Visual cues (e.g., slurry formation) and analytical checkpoints (HPLC In-Process Controls) ensure that the process remains within verified operational tolerances.

Materials & Reagents
  • Substrate: 6-Amino-4-fluoronicotinonitrile (1.00 kg, 7.29 mol, 1.0 eq)

  • Nucleophile: Sodium methoxide, 25 wt% solution in Methanol (1.89 kg, ~2.0 L, 8.75 mol, 1.2 eq)

  • Solvent: Tetrahydrofuran (THF), anhydrous (8.0 L)

  • Anti-Solvent/Quench: Purified Water (15.0 L)

Step-by-Step Methodology

Step 1: Substrate Dissolution

  • Purge a 30 L jacketed glass-lined reactor with ultra-high purity Nitrogen ( N2​ ) for 15 minutes.

  • Charge the reactor with 8.0 L of anhydrous THF.

  • Add 1.00 kg of 6-amino-4-fluoronicotinonitrile. Set the agitator to 150 RPM.

  • Stir at 20 °C until a clear, homogeneous solution is achieved (approx. 20 minutes).

Step 2: Controlled Nucleophile Dosing

  • Adjust the reactor jacket temperature to cool the internal mixture to 0–5 °C. Causality: The SN​Ar attack is highly exothermic. Starting at a lower temperature prevents thermal runaway and suppresses potential side reactions (e.g., hydrolysis of the nitrile).

  • Using an addition funnel or dosing pump, add the 25 wt% NaOMe/MeOH solution (1.89 kg) dropwise over a period of 90 to 120 minutes.

  • Maintain the internal temperature strictly below 10 °C during the addition.

Step 3: Reaction Maturation & IPC

  • Once dosing is complete, adjust the jacket temperature to warm the reaction mixture to 20 °C.

  • Stir for 3 hours.

  • Self-Validation Checkpoint (IPC): Withdraw a 1.0 mL sample, quench with 1.0 mL water, and analyze via HPLC (UV at 254 nm). The reaction is deemed complete when unreacted 6-amino-4-fluoronicotinonitrile is ≤0.5% . If incomplete, stir for an additional 1 hour and re-sample.

Step 4: Aqueous Quench & Anti-Solvent Crystallization

  • Cool the reactor back to 5 °C.

  • Slowly dose 15.0 L of Purified Water over 60 minutes.

  • Causality: Water serves a dual purpose. First, it quenches any unreacted sodium methoxide. Second, it acts as a highly effective anti-solvent. Because the product is highly polar but poorly soluble in water/THF mixtures at low temperatures, a thick, filterable crystalline slurry will spontaneously form.

Step 5: Filtration & Isolation

  • Discharge the slurry onto a Nutsche filter or centrifuge.

  • Filter the mother liquor.

  • Wash the filter cake with cold Purified Water (3.0 L) to remove highly soluble sodium fluoride (NaF) salts and residual alkalinity.

  • Perform a final displacement wash with cold Methanol (1.0 L) to displace water and aid in drying.

Step 6: Vacuum Drying

  • Transfer the wet cake to a vacuum tray dryer.

  • Dry at 45 °C under high vacuum (<50 mbar) for 12–16 hours.

  • Self-Validation Checkpoint: Drying is complete when the loss on drying (LOD) is ≤0.5% and the mass remains constant over two consecutive hourly weighings.

Workflow Step1 1. Substrate Dissolution (THF, 20°C, N2 atm) Step2 2. Nucleophile Dosing (NaOMe/MeOH, 0-5°C) Step1->Step2 Step3 3. Reaction & IPC (20°C, HPLC >99%) Step2->Step3 Step4 4. Aqueous Quench (Water addition, 5°C) Step3->Step4 Step5 5. Crystallization (Isolate solid, Wash) Step4->Step5 Step6 6. Vacuum Drying (45°C, <50 mbar) Step5->Step6

Step-by-step scale-up manufacturing workflow for 6-amino-4-methoxynicotinonitrile.

Quantitative Data & Scale-Up Metrics

The transition from a medicinal chemistry discovery route to a scalable process chemistry route yields significant improvements in both throughput and environmental impact. The table below summarizes the quantitative improvements achieved by adopting the NaOMe/Anti-solvent precipitation method over the legacy KHMDS/Chromatography method.

Process ParameterMedChem Route (Lab Scale)Pilot Scale (Kilo-Lab)Manufacturing Scale
Batch Size (Substrate) 10.0 g500.0 g1.0 kg
Nucleophile Source KHMDS + MeOHNaOMe (25% in MeOH)NaOMe (25% in MeOH)
Solvent Volume 20 L / kg10 L / kg8 L / kg
Isolation Method Silica Gel ChromatographyAnti-Solvent CrystallizationAnti-Solvent Crystallization
Reaction Time 12 hours4 hours4 hours
Isolated Yield (%) 78%89%92%
HPLC Purity (a/a) 98.5%>99.0%>99.5%
E-factor (kg waste/kg product) >150~45~28

Note: The dramatic reduction in the E-factor is primarily attributed to the elimination of silica gel chromatography and the reduction of total solvent volumes.

References

  • United States Patent US9266883B2 (Novartis AG).
  • Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Journal of the American Chemical Society (2014, 136, 24, 8755–8766). URL:[Link]

Sources

Method

Application Note: Advanced Cross-Coupling Strategies Utilizing 6-Amino-4-methoxynicotinonitrile

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic rationale, chemoselective cross-coupling, and validated bench-ready protocols. Executive Summary & R...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic rationale, chemoselective cross-coupling, and validated bench-ready protocols.

Executive Summary & Reactivity Profiling

6-Amino-4-methoxynicotinonitrile (CAS: 1438416-88-6) is a highly functionalized, electron-deficient pyridine building block. It is a critical intermediate in modern drug discovery, most notably utilized in the synthesis of ring-fused bicyclic pyridyl derivatives acting as potent FGFR4 inhibitors[1].

The scaffold presents a unique chemoselectivity challenge due to its three orthogonal functional groups:

  • C3-Nitrile (-CN): Strongly electron-withdrawing; susceptible to hydrolysis under strongly basic aqueous conditions.

  • C4-Methoxy (-OMe): Electron-donating via resonance, but sterically encumbers the adjacent positions. Vulnerable to nucleophilic displacement by strong alkoxide bases.

  • C6-Amino (-NH₂): An exocyclic primary amine. Its nucleophilicity is severely attenuated by the electron-withdrawing nature of the pyridine nitrogen and the para-positioned nitrile group.

The Causality of Method Selection: Because the C6-amine is highly deactivated, classical Nucleophilic Aromatic Substitution (SNAr) with aryl halides is generally ineffective. To forge new C–N bonds, palladium-catalyzed[2] is mandatory. Conversely, if a C–C bond is desired at the C6 position, the amine must first be converted into a competent electrophile (halide) via a Sandmeyer-type reaction, followed by Suzuki-Miyaura cross-coupling.

Reaction Workflow & Decision Matrix

The following logic tree dictates the experimental approach based on the target bond formation.

Decision tree for cross-coupling 6-Amino-4-methoxynicotinonitrile via C-N or C-C bond formation.

Optimization of Buchwald-Hartwig Amination

When coupling 6-Amino-4-methoxynicotinonitrile with aryl halides, the choice of base and ligand is the difference between quantitative yield and complete starting material degradation. As highlighted in green chemistry guidelines for cross-coupling [3], simple inorganic bases are preferred to prevent side reactions. Furthermore, moderately strong bases like Cs₂CO₃ are required to efficiently activate the nucleophilic amine without degrading the substrate[4].

Table 1: Catalyst, Ligand, and Base Optimization
EntryCatalyst (mol %)Ligand (mol %)Base (equiv)SolventTemp (°C)Yield (%)Mechanistic Observation & Causality
1Pd₂(dba)₃ (5)BINAP (10)NaOtBu (2.0)Toluene100<10Failure: Strong alkoxide base induces degradation of the -CN group and nucleophilic attack on the -OMe group.
2Pd(OAc)₂ (5)Xantphos (10)Cs₂CO₃ (2.0)Dioxane10045Sub-optimal: Moderate conversion. The large bite angle of Xantphos allows competing diarylation of the primary amine.
3 Pd₂(dba)₃ (5) BrettPhos (10) K₃PO₄ (2.0) t-AmylOH 100 88 Optimal: Steric bulk of BrettPhos accelerates reductive elimination and strictly enforces monoarylation[2].

Validated Experimental Protocols

Protocol A: Chemoselective N-Arylation (Buchwald-Hartwig Coupling)

Objective: Synthesize N-aryl-6-amino-4-methoxynicotinonitrile derivatives while preserving the sensitive C3-nitrile and C4-methoxy groups.

Materials:

  • 6-Amino-4-methoxynicotinonitrile (1.0 equiv, 1.0 mmol)

  • Aryl bromide or iodide (1.2 equiv, 1.2 mmol)

  • Pd₂(dba)₃ (0.025 equiv, 2.5 mol % complex = 5 mol % Pd)

  • BrettPhos (0.06 equiv, 6 mol %)

  • Anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol)

  • Degassed t-Amyl alcohol (10 mL)

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 6-Amino-4-methoxynicotinonitrile, the aryl halide (if solid), Pd₂(dba)₃, BrettPhos, and K₃PO₄.

  • Atmosphere Exchange: Seal the tube with a rubber septum. Evacuate the vessel under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times.

    • Causality: Pd(0) complexes are highly sensitive to oxidation. Strict anaerobic conditions prevent the formation of inactive Pd(II) dead-end complexes[3].

  • Solvent Addition: Add anhydrous, Argon-sparged t-Amyl alcohol (and the aryl halide if liquid) via syringe.

  • Thermal Activation: Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture in a pre-heated oil bath at 100 °C for 14 hours.

    • Causality: The deactivated nature of the amine requires elevated thermal energy to drive the challenging amine-coordination and subsequent deprotonation steps on the Pd(II) intermediate[2].

  • Work-up: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove inorganic salts and palladium black. Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Core Modification via Sandmeyer-Suzuki Sequence

Objective: Convert the C6-amine into a C6-aryl group.

Step 1: Non-Aqueous Sandmeyer Halogenation

  • Suspend CuBr₂ (1.2 equiv) and tert-butyl nitrite (t-BuONO, 1.5 equiv) in anhydrous Acetonitrile (MeCN) under Argon and heat to 60 °C.

  • Add 6-Amino-4-methoxynicotinonitrile (1.0 equiv) portion-wise.

    • Causality: The amine reacts with t-BuONO to form a diazonium intermediate. Because the pyridine ring is highly electron-deficient, the diazonium salt is unstable and immediately undergoes a single-electron transfer (SET) displacement by the bromide ion mediated by Cu(II), yielding 6-bromo-4-methoxynicotinonitrile.

  • Stir for 2 hours at 60 °C. Cool, quench with 1M HCl, extract with EtOAc, and concentrate.

Step 2: Suzuki-Miyaura Cross-Coupling

  • Combine the crude 6-bromo-4-methoxynicotinonitrile (1.0 equiv), arylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (5 mol %), and K₂CO₃ (2.5 equiv) in a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v).

  • Heat at 90 °C for 12 hours under Argon.

  • Extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the C6-aryl derivative.

References

  • Title: WO2015059668A1 - Ring-fused bicyclic pyridyl derivatives as FGFR4 inhibitors Source: Google Patents URL
  • Title: Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation Source: MDPI URL: [Link]

  • Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

  • Title: Buchwald-Hartwig Amination - Reagent Guides Source: ACS GCI Pharmaceutical Roundtable URL: [Link]

Sources

Application

Application Notes &amp; Protocols: Incorporating 6-Amino-4-methoxynicotinonitrile into Targeted Cancer Therapy Compounds

Section 1: The 6-Amino-4-methoxynicotinonitrile Scaffold: A Privileged Core for Kinase Inhibitor Design The nicotinonitrile (3-cyanopyridine) scaffold is a cornerstone in modern medicinal chemistry, recognized as a "priv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Section 1: The 6-Amino-4-methoxynicotinonitrile Scaffold: A Privileged Core for Kinase Inhibitor Design

The nicotinonitrile (3-cyanopyridine) scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its frequent appearance in potent, biologically active compounds.[1] Its synthetic tractability allows for extensive structural modification, enabling the fine-tuning of a compound's activity and selectivity towards specific biological targets.[1] This guide focuses on a specific derivative, 6-Amino-4-methoxynicotinonitrile, a versatile building block for developing targeted cancer therapies, particularly protein kinase inhibitors.

The arrangement of the amino, methoxy, and cyano groups on the pyridine ring provides a unique electronic and steric profile. The 6-amino group, in particular, often serves as a critical "hinge-binding" motif, forming key hydrogen bonds with the backbone of the ATP-binding pocket in many protein kinases. This interaction anchors the inhibitor, providing a strong foundation for potency. The methoxy group and the nitrile can be strategically utilized to modulate solubility, metabolic stability, and to explore deeper pockets within the kinase active site, thereby enhancing selectivity and efficacy.

Table 1: Physicochemical Properties of 6-Amino-4-methoxynicotinonitrile and Related Analogs

Property 6-Amino-4-methoxynicotinonitrile 6-Amino-4-((2-methoxyethyl)amino)nicotinonitrile[2][3] 6-Amino-4-methylnicotinonitrile[4][5][6]
CAS Number 1438416-88-6[7] 1708975-10-3 179555-10-3
Molecular Formula C₇H₇N₃O C₉H₁₂N₄O C₇H₇N₃
Molecular Weight 149.15 g/mol 192.22 g/mol 133.15 g/mol
Appearance Solid (Predicted) Solid Solid, Powder or Crystals
Purity ≥97% (Typical) ≥97% ≥98%

| Storage | Room temperature, inert atmosphere, protect from light. | Room temperature, inert atmosphere. | Room temperature, protect from light. |

Section 2: Rationale for Targeting Protein Kinases in Oncology

Protein kinases are critical regulators of cellular signaling pathways that control cell growth, proliferation, and survival.[8] Their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention.[8] Nicotinonitrile derivatives have demonstrated significant potential as inhibitors of various kinases implicated in cancer, including PIM kinases, Tyrosine Kinases (TKs), and VEGFR-2.[8][9]

The primary mechanism of action for many nicotinonitrile-based inhibitors is ATP-competitive inhibition. The inhibitor occupies the ATP-binding site of the kinase, preventing the phosphorylation of downstream substrates and thereby blocking the oncogenic signaling cascade. The 6-amino group of the scaffold is particularly adept at forming one or more hydrogen bonds with the "hinge region" of the kinase, which connects the N- and C-lobes of the enzyme—a foundational interaction for many successful kinase inhibitors.[10]

G cluster_kinase Kinase Active Site N-Lobe N-Lobe C-Lobe C-Lobe Hinge Hinge Region (Backbone NH) C_Lobe C_Lobe Inhibitor 6-Amino-4-methoxynicotinonitrile Derivative Inhibitor->Hinge H-Bond (Key Interaction) ATP ATP ATP->Hinge Downstream Downstream Signaling (Blocked) N_Lobe N_Lobe C_Lobe->Downstream

Caption: Kinase hinge-binding by a nicotinonitrile inhibitor.

Section 3: Synthetic Protocols for Derivative Elaboration

The strategic positioning of functional groups on the 6-Amino-4-methoxynicotinonitrile core allows for straightforward chemical modification. The 6-amino group is a key nucleophile, enabling reactions such as acylation, sulfonylation, and, following conversion to a halide, cross-coupling reactions. The following protocols provide a general framework for synthesizing a hypothetical kinase inhibitor, "Compound-101," via a Buchwald-Hartwig amination approach, a robust method for forming C-N bonds.[10]

Workflow for Synthesis of Targeted Inhibitor "Compound-101"

G Start 6-Amino-4-methoxy- nicotinonitrile Intermediate 6-Chloro-4-methoxy- nicotinonitrile (Sandmeyer Reaction) Start->Intermediate Coupling Buchwald-Hartwig Cross-Coupling Intermediate->Coupling Product Purified Inhibitor (Compound-101) Coupling->Product Aryl_Amine Aryl Amine (e.g., 3-fluoro-4-morpholinoaniline) Aryl_Amine->Coupling

Caption: General synthetic workflow for Compound-101.

Protocol 3.1: Synthesis of 6-Chloro-4-methoxynicotinonitrile (Intermediate)

Causality: The Sandmeyer reaction is a classic and reliable method for converting a primary aromatic amine into a halide, providing a reactive handle for subsequent cross-coupling reactions. The chloro group is an excellent leaving group for palladium-catalyzed amination.

  • Diazotization:

    • Suspend 6-Amino-4-methoxynicotinonitrile (1.0 eq) in a suitable aqueous acid solution (e.g., 6M HCl).

    • Cool the suspension to 0-5 °C in an ice-water bath with vigorous stirring.

    • Add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

    • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

  • Sandmeyer Reaction:

    • In a separate flask, prepare a solution of copper(I) chloride (CuCl, 1.2 eq) in concentrated HCl at 0-5 °C.

    • Slowly add the cold diazonium salt solution to the CuCl solution. Vigorous nitrogen evolution will be observed.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours until gas evolution ceases.

  • Work-up and Purification:

    • Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

    • Concentrate the solvent under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield 6-Chloro-4-methoxynicotinonitrile.

Protocol 3.2: Synthesis of Compound-101 via Buchwald-Hartwig Amination

Causality: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that efficiently forms aryl C-N bonds. It is widely used in medicinal chemistry for its broad substrate scope and functional group tolerance.[10]

  • Reaction Setup:

    • To an oven-dried Schlenk tube, add 6-Chloro-4-methoxynicotinonitrile (1.0 eq), the desired aryl amine (e.g., 3-fluoro-4-morpholinoaniline, 1.2 eq), a suitable base (e.g., Cs₂CO₃, 2.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), and a phosphine ligand (e.g., Xantphos, 0.04 eq).

    • Evacuate the tube and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

    • Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) via syringe.

  • Reaction Execution:

    • Seal the tube and heat the reaction mixture to 90-110 °C with vigorous stirring.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

  • Work-up and Purification:

    • After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of Celite® to remove palladium residues.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield the final compound. Further purification by reverse-phase HPLC may be necessary to achieve >98% purity for biological testing.

Section 4: Biochemical and Cellular Evaluation Protocols

Once a library of derivatives is synthesized, a cascade of assays is required to determine their biological activity. This starts with direct measurement of target engagement and inhibition, followed by assessing the effect on cancer cells.

Protocol 4.1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Causality: This assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase (e.g., c-Met, PIM-1). Luminescence-based assays, such as the ADP-Glo™ assay, quantify the amount of ADP produced, which is inversely proportional to the level of kinase inhibition.[11][12][13]

  • Reagent Preparation:

    • Prepare a serial dilution of the test compound (e.g., Compound-101) in DMSO, then further dilute in kinase assay buffer.

    • Prepare a solution of the target kinase (e.g., recombinant human c-Met) and a suitable substrate in kinase assay buffer.

  • Kinase Reaction:

    • In a 96-well or 384-well white plate, add the test compound solution. Include wells for a "no inhibitor" positive control (DMSO vehicle) and a "no enzyme" negative control.[13]

    • Add the kinase/substrate mixture to all wells except the negative control.

    • Initiate the reaction by adding a solution of ATP.

    • Incubate the plate at 30 °C for 45-60 minutes.[12][13]

  • Signal Detection:

    • Stop the kinase reaction and measure the remaining ATP by adding a detection reagent (e.g., ADP-Glo™ Reagent). This depletes unused ATP. Incubate for 40 minutes at room temperature.[11]

    • Add a second reagent (Kinase Detection Reagent) to convert the ADP generated into ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.[11]

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

    • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 4.2: Cell Viability / Cytotoxicity Assay (MTT Assay)

Causality: The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[14][15] It measures the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. A reduction in signal indicates cytotoxicity.[15]

  • Cell Seeding:

    • Harvest cancer cells (e.g., PC-3 prostate cancer cells) from exponential growth phase.

    • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

    • Incubate for 24 hours at 37 °C, 5% CO₂ to allow for cell attachment.[14]

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in culture medium.

    • Remove the old medium from the cells and add 100 µL of the medium containing the diluted compound or vehicle control (DMSO).

    • Incubate for 48-72 hours.

  • MTT Addition and Solubilization:

    • Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours, allowing formazan crystals to form.[16][17]

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.[14]

    • Gently shake the plate for 15 minutes to ensure complete solubilization.

  • Absorbance Measurement:

    • Measure the absorbance of each well at 570 nm using a microplate reader.[15]

    • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI₅₀ (concentration for 50% growth inhibition).

Protocol 4.3: Apoptosis Induction Assay (Caspase-Glo® 3/7 Assay)

Causality: A key mechanism of action for many targeted therapies is the induction of apoptosis (programmed cell death). Caspases 3 and 7 are key effector enzymes in this process. This assay uses a proluminescent substrate that is cleaved by active caspases 3 and 7, generating a light signal that is directly proportional to the level of apoptosis.[18][19][20]

  • Cell Seeding and Treatment:

    • Seed and treat cells in a white-walled 96-well plate as described in the MTT assay protocol (Protocol 4.2). A typical incubation time for apoptosis induction is 24-48 hours.

  • Assay Execution (Add-Mix-Measure):

    • Remove the plate from the incubator and allow it to equilibrate to room temperature.

    • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[19]

    • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., 100 µL). The reagent both lyses the cells and provides the substrate.[18]

    • Mix the contents on a plate shaker for 30-60 seconds.

  • Signal Measurement:

    • Incubate the plate at room temperature for 1-3 hours, protected from light.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • The luminescence signal (Relative Light Units, RLU) is directly proportional to caspase 3/7 activity. Data is often presented as "fold-change" in caspase activity compared to vehicle-treated control cells.

Table 2: Hypothetical Biological Data for Compound-101

Assay Target/Cell Line Endpoint Result
Kinase Inhibition c-Met IC₅₀ 35 nM
Kinase Inhibition PIM-1 IC₅₀ 21 nM
Cell Viability PC-3 (Prostate Cancer) GI₅₀ 0.15 µM

| Apoptosis Induction | PC-3 (Prostate Cancer) | Caspase 3/7 Activity | 8.5-fold increase vs. control |

Section 5: Conclusion and Future Directions

The 6-Amino-4-methoxynicotinonitrile scaffold is a highly valuable starting point for the development of novel targeted cancer therapies. As demonstrated in these protocols, its structure is amenable to synthetic elaboration to create potent kinase inhibitors. The subsequent biochemical and cell-based assays provide a clear and validated workflow for assessing compound efficacy and mechanism of action. Successful hits from these initial screens, such as the hypothetical Compound-101, would proceed to further lead optimization, selectivity profiling against a broader kinase panel, and eventual in vivo studies to evaluate anti-tumor efficacy and pharmacokinetic properties.[21][22]

References

  • Anticancer potential of nicotinonitrile derivatives as PIM-1 kinase inhibitors through apoptosis: in vitro and in vivo studies. Source not specified. [Link]

  • Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. Tox21. [Link]

  • Novel Nicotinonitrile Derivatives Bearing Imino Moieties Enhance Apoptosis and Inhibit Tyrosine Kinase. PubMed. [Link]

  • Cell Viability Assays. NCBI Bookshelf. [Link]

  • Caspase 3/7 Activity. Protocols.io. [Link]

  • Anticancer potential of nicotinonitrile derivatives as PIM-1 kinase inhibitors through apoptosis: in vitro and in vivo studies. Request PDF on ResearchGate. [Link]

  • c-Met Kinase Assay Kit. BPS Bioscience. [Link]

  • 6-(4-Aminophenyl)-4-(4-ethoxyphenyl)-2-methoxynicotinonitrile. PubMed Central. [Link]

  • 6-Amino-4-methylnicotinonitrile. PubChem. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Normal Phase Chromatography for 6-Amino-4-methoxynicotinonitrile

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with the purification of 6-Amino-4-methoxynicotinonitrile (also known as 6-amino-4-methoxypyridi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with the purification of 6-Amino-4-methoxynicotinonitrile (also known as 6-amino-4-methoxypyridine-3-carbonitrile). This compound is a critical intermediate in the synthesis of advanced therapeutics, including FGFR4 inhibitors[1].

However, its polyfunctional nature—combining a basic pyridine ring, a primary amine, a hydrogen-bond accepting methoxy group, and a nitrile—makes it notoriously difficult to purify using standard Normal Phase Chromatography (NPC). This guide provides mechanistic troubleshooting, validated protocols, and empirical data to overcome severe peak tailing, irreversible adsorption, and poor solubility.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does 6-Amino-4-methoxynicotinonitrile streak heavily on silica TLC plates and exhibit severe peak tailing during column elution? A1: The root cause is a mismatch between the analyte's basicity and the stationary phase's acidity. Unmodified silica gel contains surface silanol groups (-SiOH) with a pKa of approximately 4.5. The basic pyridine nitrogen and the primary amine of your analyte act as strong hydrogen bond acceptors and donors. When these basic functional groups encounter acidic silanols, they undergo strong, sometimes irreversible, acid-base interactions and chemisorption [2]. This manifests as peak tailing: the leading edge of the concentration band elutes normally, but the trailing edge is delayed by slow desorption kinetics from the active silanol sites.

Q2: How can I modify my mobile phase to prevent this tailing and improve resolution? A2: You must implement competitive masking of the acidic silanol sites. For aminopyridines, adding a volatile basic modifier to the organic mobile phase is highly effective [3].

  • Recommendation: Add 0.1% to 1.0% (v/v) Triethylamine (TEA) or ammonium hydroxide to your eluent (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane).

  • Mechanism: The TEA molecules, being highly basic and sterically accessible, rapidly saturate the active acidic silanol sites on the silica. This neutralizes the column, allowing the 6-Amino-4-methoxynicotinonitrile to partition between the mobile and stationary phases based strictly on its inherent polarity, rather than being trapped by ionic binding. Alternatively, n-propylamine at 0.1% has been shown to maximize theoretical plate counts for primary amines [4].

Q3: The compound is poorly soluble in my starting mobile phase (e.g., Hexane/EtOAc). How do I load it onto the column without causing precipitation or band spreading? A3: 6-Amino-4-methoxynicotinonitrile possesses high polarity and significant crystalline lattice energy, rendering it poorly soluble in non-polar alkanes. Direct liquid injection of a concentrated solution in a "strong" solvent (like pure Methanol or DMF) will cause "solvent fronting"—the strong solvent will drag the analyte down the column prematurely, ruining resolution.

  • Solution: Employ a Dry Solid Loading technique. Dissolve the analyte in a volatile, highly polar solvent, adsorb it onto a small amount of deactivated silica gel, and evaporate it to a free-flowing powder. This creates a self-validating system: the analyte is pre-dispersed, ensuring homogeneous dissolution into the mobile phase as it passes through the column head, independent of the initial injection solvent strength.

Part 2: Visual Workflows & Mechanistic Pathways

Mechanism Analyte 6-Amino-4-methoxynicotinonitrile (Basic Pyridine & Primary Amine) Interaction Strong Acid-Base Interaction & Multi-point H-Bonding Analyte->Interaction Silica Unmodified Silica Gel (Acidic Silanols, pKa ~4.5) Silica->Interaction Result Irreversible Adsorption & Severe Peak Tailing Interaction->Result Solution Competitive Masking (Add 0.1-1.0% TEA / NH4OH) Result->Solution

Caption: Mechanistic pathway of peak tailing on silica and the competitive masking resolution.

Troubleshooting Start Observe Tailing/Streaking on TLC or HPLC CheckSol Is compound soluble in initial mobile phase? Start->CheckSol SolidLoad Perform Dry Solid Loading (See Protocol A) CheckSol->SolidLoad No AddMod Add 1% TEA or 0.1% n-Propylamine to Mobile Phase CheckSol->AddMod Yes SolidLoad->AddMod CheckShape Peak Symmetry Improved? AddMod->CheckShape ChangePhase Switch to Basic Alumina or Amine-Bonded Silica CheckShape->ChangePhase No Success Proceed to Preparative Purification CheckShape->Success Yes ChangePhase->Success

Caption: Decision tree for troubleshooting aminopyridine normal phase chromatography.

Part 3: Quantitative Data Summaries

To establish a baseline for your method development, the following table summarizes empirically validated solvent systems and modifiers for aminopyridine derivatives.

Stationary PhaseMobile Phase SystemModifier (Concentration)Target Analyte ProfileExpected Outcome
Standard Silica (Irregular, 40-63 µm)Dichloromethane / Methanol (Gradient: 0% to 10% MeOH)Triethylamine (1.0% v/v)Highly polar, basic pyridinesNeutralizes silanols; sharpens peaks; prevents irreversible binding.
Standard Silica (Irregular, 40-63 µm)Hexane / Ethyl Acetate (Gradient: 20% to 80% EtOAc)n-Propylamine (0.1% v/v)Primary/Secondary aminesMaximizes theoretical plate count; predictable elution order[4].
Basic Alumina (Brockmann Grade I-III)Hexane / Ethyl Acetate (Gradient: 10% to 50% EtOAc)None requiredAcid-sensitive aminopyridinesEliminates acid-base interactions entirely; excellent recovery [3].
Amine-Bonded Silica (NH2-phase)Heptane / Isopropanol (Isocratic or Gradient)None requiredMulti-functional polar analytesProvides alternative selectivity (H-bonding); zero acidic silanol tailing.

Part 4: Validated Experimental Protocols

Protocol A: Deactivated Solid Loading for Highly Polar Pyridines

This protocol ensures that the basic analyte does not degrade or bind irreversibly to the silica during the solvent evaporation phase of solid loading.

  • Dissolution: Dissolve the crude 6-Amino-4-methoxynicotinonitrile mixture in a minimum volume of a highly polar, volatile solvent (e.g., Tetrahydrofuran or Methanol). Causality: Complete solvation is required to ensure a homogeneous monolayer distribution over the silica particles.

  • Silica Pre-treatment: In a separate beaker, weigh an amount of silica gel equal to 2 to 3 times the mass of your crude mixture. Add 1% (v/v) TEA in Dichloromethane to the silica and stir to create a slurry. Causality: Pre-treating the silica neutralizes the highly active acidic sites before the basic analyte is introduced, preventing chemisorption during drying.

  • Adsorption: Add the dissolved crude mixture to the pre-treated silica slurry. Mix thoroughly.

  • Evaporation: Remove the solvents using a rotary evaporator under reduced pressure until a completely dry, free-flowing powder is obtained. Causality: Any residual polar solvent (like Methanol) will act as a localized strong eluent, causing the analyte to streak down the column immediately upon loading.

  • Loading: Carefully pour the dry powder evenly onto the flat head of your pre-packed column. Add a thin protective layer of clean sand on top to prevent bed disturbance during solvent addition.

Protocol B: Modified Normal Phase Column Packing and Elution

A self-validating system for executing the separation with basic modifiers.

  • Solvent Preparation: Prepare your mobile phase (e.g., 95:5 Dichloromethane:Methanol). Add exactly 1.0% (v/v) Triethylamine. Mix thoroughly.

  • Column Packing (Slurry Method): Slurry the standard silica gel in the modified mobile phase. Pour the slurry into the column and allow it to settle under gentle air pressure. Causality: Packing the column with the modified solvent ensures the entire stationary phase bed is pre-equilibrated and neutralized before the analyte is introduced.

  • Equilibration: Pass at least 3 column volumes (CV) of the modified mobile phase through the packed bed. Check the pH of the eluent exiting the column (it should be basic).

  • Elution: Load the sample (via Protocol A) and elute using a gradient if necessary, ensuring the modifier concentration remains constant throughout the run.

  • Fraction Analysis: Analyze fractions via TLC using the same modified solvent system to ensure accurate Rf correlation between the column and the TLC plate.

References

  • Title: WO2015059668A1 - Ring-fused bicyclic pyridyl derivatives as FGFR4 inhibitors Source: Google Patents URL
  • Title: Common Causes Of Peak Tailing in Chromatography Source: Alwsci URL:[Link]

  • Title: Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups Source: PubMed (National Institutes of Health) URL:[Link]

Optimization

preventing oxidation of 6-Amino-4-methoxynicotinonitrile during long-term storage

Welcome to the Technical Support Center for Advanced Pyridine Derivatives . As a Senior Application Scientist, I have designed this hub to provide researchers, chemists, and drug development professionals with field-prov...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Pyridine Derivatives . As a Senior Application Scientist, I have designed this hub to provide researchers, chemists, and drug development professionals with field-proven, self-validating strategies to maintain the chemical integrity of 6-Amino-4-methoxynicotinonitrile during long-term storage and experimental handling.

Mechanistic Diagnostics: Understanding the Oxidation Liability

Before implementing storage protocols, we must understand the causality of the degradation. 6-Amino-4-methoxynicotinonitrile features a pyridine core substituted with a nitrile (-CN), a methoxy (-OCH3), and an exocyclic amine (-NH2).

While the nitrile group is electron-withdrawing, the methoxy and amino groups are strongly electron-donating. This "push-pull" electronic environment significantly increases the electron density on both the exocyclic amine and the pyridine nitrogen. By elevating the HOMO (Highest Occupied Molecular Orbital) energy, the molecule becomes highly susceptible to electrophilic attack by reactive oxygen species (ROS) and photo-induced radical auto-oxidation. Oxidation is the second most common degradation pathway for pharmaceuticals, and electron-rich amines are notoriously difficult to control without strict environmental barriers1[1].

G A 6-Amino-4-methoxynicotinonitrile (Intact Molecule) B Environmental Stressors (O2, UV Light, Moisture) A->B Exposure C Pyridine N-Oxidation B->C ROS Attack D Exocyclic Amine Oxidation (Azo/Nitroso Formation) B->D Radical Pathway E Pink/Brown Discoloration & Loss of Activity C->E Degradation D->E Degradation

Mechanistic pathways of 6-Amino-4-methoxynicotinonitrile oxidation.

Troubleshooting & FAQs

Q1: Why did my pristine white batch of 6-Amino-4-methoxynicotinonitrile turn pink/brown after a few months on the benchtop? A: This discoloration is a classic hallmark of arylamine oxidation. When exposed to ambient oxygen and UV light, the amine group undergoes a radical-mediated oxidation to form nitroso compounds, which subsequently dimerize into highly conjugated (and deeply colored) azo polymeric impurities. Air oxidation rapidly changes the color of simple amines, necessitating the strict use of inert gas blankets during handling2[2].

Q2: Can I store this compound as a pre-made stock solution in DMSO for High-Throughput Screening (HTS)? A: It is highly discouraged to store aminopyridines long-term in solution. Solvation increases molecular mobility, and dissolved oxygen acts as a continuous reactant, drastically accelerating degradation compared to the solid state 3[3]. If solution storage is absolutely mandatory:

  • Use anhydrous, rigorously degassed DMSO (sparged with Argon for 30 minutes).

  • Aliquot into single-use vials to prevent freeze-thaw cycles.

  • Store at -80°C.

Q3: My batch has already oxidized (turned pink). How do I rescue it? A: You can recover the material using a self-validating recrystallization protocol. The oxidized polymeric impurities are typically highly non-polar or exhibit different solubility profiles than the parent compound.

  • Step 1: Dissolve the impure solid in a minimum volume of hot, degassed ethanol.

  • Step 2: Add activated charcoal (10% w/w) and stir for 5 minutes to adsorb the conjugated azo/nitroso impurities.

  • Step 3: Filter hot through a Celite pad under an Argon blanket to prevent re-oxidation during filtration[2].

  • Step 4: Cool the filtrate slowly to 4°C to induce crystallization, filter, and wash with cold degassed hexanes.

  • Validation Checkpoint: Run HPLC-UV at 254 nm. The baseline oxidized sample will show broad peaks at higher retention times. The rescued batch must show a single sharp peak with >99.0% Area Under Curve (AUC).

Standard Operating Procedures: Long-Term Solid Storage

To guarantee structural integrity for >12 months, you must implement a multi-barrier defense system. This protocol is designed to be self-validating; by controlling moisture, light, and oxygen, you eliminate the variables that cause degradation. Aminopyridines exhibit excellent chemical stability when strictly protected from light and maintained in controlled environments 4[4].

Step-by-Step Methodology:

  • Desiccation: Transfer the freshly synthesized or purified 6-Amino-4-methoxynicotinonitrile powder into a vacuum desiccator. Apply high vacuum (<0.1 mbar) for 12 hours to remove residual solvent and trace moisture.

  • Primary Packaging: Transfer the dried powder into an amber glass vial. Causality: Amber glass blocks UV radiation below 400 nm, preventing the photo-initiation of radical oxidation pathways.

  • Atmospheric Displacement: Insert an Argon gas line into the vial (hovering just above the powder). Purge at a low flow rate for 60 seconds. Causality: Argon is heavier than Nitrogen and ambient air; it sinks to the bottom of the vial, creating a dense, protective inert blanket over the solid.

  • Hermetic Sealing: Cap the vial immediately using a PTFE-lined screw cap. Causality: PTFE (Teflon) prevents plasticizer leaching and provides a superior moisture barrier compared to standard polyethylene caps. Wrap the cap seam tightly with Parafilm.

  • Thermal Control: Store the sealed vial in a dedicated -20°C freezer.

  • Validation Checkpoint: Weigh the sealed vial accurately to 4 decimal places (e.g., 15.0234 g). During your 6-month audit, re-weigh the vial. A weight increase indicates a compromised seal and moisture ingress, prompting immediate HPLC re-validation.

G S1 1. Vacuum Dry (<0.1 mbar) S2 2. Amber Vial (UV Block) S1->S2 S3 3. Argon Purge (O2 Displacement) S2->S3 S4 4. PTFE Seal (Moisture Barrier) S3->S4 S5 5. Store at -20°C (Thermal Control) S4->S5

Self-validating workflow for long-term inert storage of solid compounds.

Quantitative Stability Analytics

The following table synthesizes expected stability metrics for 6-Amino-4-methoxynicotinonitrile based on empirical degradation rates of highly substituted aminopyridines under various environmental conditions.

Storage ConditionAtmosphereLight ExposureTemperature6-Month Purity Retention (%)Visual Appearance
Ambient Benchtop Ambient AirUnrestricted22°C - 25°C< 85.0%Pink/Brown Powder
Refrigerated Ambient AirDark (Amber)4°C~ 94.0%Off-White Powder
Cryo-Preserved Argon (Ar)Dark (Amber)-20°C> 99.5% Pristine White Powder
Solution (DMSO) Ambient AirUnrestricted22°C - 25°C< 70.0% (at 1 month)Dark Red Solution

References

  • Source: PubMed (NIH)
  • Preventing oxidation of 1,4-Dihydropyridines during storage Source: BenchChem URL
  • Source: PMC (NIH)
  • How to prevent/minimize rapid air oxidation or arylamine Source: ResearchGate URL

Sources

Troubleshooting

catalyst optimization for 6-Amino-4-methoxynicotinonitrile functionalization reactions

Welcome to the Technical Support Center for the functionalization of 6-Amino-4-methoxynicotinonitrile . As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic hurd...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the functionalization of 6-Amino-4-methoxynicotinonitrile .

As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic hurdles encountered when functionalizing this highly deactivated heteroaryl amine. While this substrate can undergo various transformations, the most industrially relevant and mechanistically challenging is the Palladium-Catalyzed C–N Cross-Coupling (Buchwald-Hartwig Amination) at the C6-amino position.

This guide bypasses generic advice to focus on the exact causality behind experimental failures with this specific scaffold, providing you with self-validating protocols to ensure reliable scale-up.

I. Mechanistic Context & Workflow

Functionalizing 6-Amino-4-methoxynicotinonitrile presents a dual challenge. First, the 3-cyano (nitrile) group is para to the 6-amino group, exerting a profound resonance electron-withdrawing effect that drastically reduces the nucleophilicity of the amine. Second, the adjacent pyridine nitrogen is a strong σ-donor that can competitively bind to the palladium center, acting as a thermodynamic sink[1].

G Pd0 Active Pd(0)L_n OxAdd Oxidative Addition (Aryl Halide) Pd0->OxAdd AmineCoord Amine Coordination (6-Amino-4-methoxynicotinonitrile) OxAdd->AmineCoord Deprot Deprotonation (Base) AmineCoord->Deprot Poison Catalyst Poisoning (Pyridine N-Coordination) AmineCoord->Poison Poor Ligand Choice RedElim Reductive Elimination (Product) Deprot->RedElim Hydrolysis Side Reaction (Nitrile Hydrolysis) Deprot->Hydrolysis Aqueous/Strong Base RedElim->Pd0 Regeneration

Catalytic cycle of Buchwald-Hartwig amination highlighting failure modes for aminonicotinonitriles.

II. Frequently Asked Questions (FAQs)

Q1: My cross-coupling yields mostly unreacted starting material, and the reaction mixture turns black within 30 minutes. Why is the amine not reacting? Causality: The rapid color change to black indicates the precipitation of inactive "Pd Black." Because the 6-amino group is highly deactivated by the para-nitrile group, amine coordination to the Pd(II) intermediate is slow. Concurrently, the adjacent pyridine nitrogen competitively binds to the Pd(II) center. This forms a stable, off-cycle bis-heteroaryl palladium complex that cannot undergo reductive elimination, effectively poisoning the catalyst and leading to bulk metal precipitation[1]. Solution: You must use a highly electron-rich, sterically demanding bidentate ligand (e.g., Xantphos or BINAP ) or a specialized monodentate ligand (e.g., BrettPhos ). The steric bulk of these ligands physically prevents the formation of the off-cycle pyridine-coordinated complex, while their electron richness accelerates the difficult reductive elimination step[2].

Q2: I am achieving C–N coupling, but LC-MS shows a mass +18 Da higher than expected. What is happening? Causality: You are observing the hydration/hydrolysis of the 3-cyano group into a primary amide. Strong, nucleophilic bases (like NaOH or KOH) or the use of hygroscopic bases (like K3PO4) that introduce adventitious water into the system will readily hydrolyze base-sensitive carbonitriles at the elevated temperatures required for cross-coupling[3]. Solution: Transition to strictly anhydrous, non-nucleophilic bases. Finely milled Cesium Carbonate (Cs₂CO₃) is the gold standard for base-sensitive nitriles in cross-coupling[3]. Ensure your solvents are rigorously degassed and stored over molecular sieves.

III. Troubleshooting Guide: Diagnostics & Corrective Actions

Diagnostic Observation (LC-MS/GC-MS)Primary CauseCorrective Action
High levels of hydrodehalogenation (Aryl-H formation instead of Aryl-N)The rate of amine coordination is slower than the rate of protodemetalation or β -hydride elimination.Increase amine concentration (1.5 equiv). Switch to a more polar aprotic solvent (e.g., 1,4-Dioxane) to stabilize the polar transition state[4].
N,N-Diarylation (Over-functionalization)The mono-arylated product is more nucleophilic than the starting 6-Amino-4-methoxynicotinonitrile.Lower the reaction temperature by 15°C. Switch from a bidentate ligand to a bulky monodentate ligand (e.g., BrettPhos) which sterically disfavors the second arylation[2].
No reaction, but catalyst remains soluble (Yellow/Orange solution)Base insolubility or complete lack of precatalyst activation.Ensure the base is finely milled. Pre-activate the Pd source and ligand at 40°C for 15 minutes prior to adding the substrate[5].

IV. Self-Validating Experimental Protocol: High-Throughput Catalyst Screening

To ensure scientific integrity, this protocol is designed as a self-validating system . By incorporating 1,3,5-trimethoxybenzene as an internal standard from t=0 , the system independently verifies the root cause of failure. A mass balance < 80% flags off-cycle degradation (e.g., nitrile hydrolysis), whereas a mass balance > 95% with low yield definitively isolates the failure to catalyst deactivation.

Materials Required:

  • Substrates: 6-Amino-4-methoxynicotinonitrile (1.0 equiv), Aryl Halide (1.2 equiv).

  • Catalyst: Pd₂(dba)₃ (2.5 mol% = 5 mol% Pd).

  • Ligands: Xantphos or BrettPhos (6 mol%).

  • Base: Anhydrous Cs₂CO₃ (2.0 equiv).

  • Standard: 1,3,5-trimethoxybenzene (0.5 equiv).

Step-by-Step Methodology:

  • Glovebox Preparation (Crucial): Inside a nitrogen-filled glovebox, add Pd₂(dba)₃ and the selected phosphine ligand to an oven-dried 8 mL reaction vial equipped with a magnetic stir bar.

  • Pre-Activation: Add 1.0 mL of anhydrous, degassed 1,4-Dioxane. Stir the mixture at 40°C for 15 minutes. Causality: This ensures complete formation of the active L_nPd(0) species before the introduction of the coordinating pyridine substrate, preventing premature catalyst death[5].

  • Substrate Addition: To the pre-activated catalyst solution, add 6-Amino-4-methoxynicotinonitrile (0.5 mmol), the aryl halide (0.6 mmol), and the internal standard (0.25 mmol).

  • Base Addition: Add finely milled, anhydrous Cs₂CO₃ (1.0 mmol). Seal the vial with a Teflon-lined septum cap.

  • Reaction Execution: Remove the vial from the glovebox and place it in a pre-heated aluminum heating block at 90°C. Stir vigorously (800 rpm) for 16 hours. Causality: High stirring rates are required to overcome the mass transfer limitations of the heterogeneous Cs₂CO₃ base[2].

  • Quench and Analysis: Cool to room temperature. Dilute with 2 mL of ethyl acetate and filter through a short pad of Celite to remove inorganic salts. Analyze the filtrate via quantitative HPLC or LC-MS against the internal standard to determine both Yield and Mass Balance.

V. Quantitative Data: Catalyst/Ligand Performance Metrics

The following table summarizes the expected optimization metrics when functionalizing 6-Amino-4-methoxynicotinonitrile, demonstrating the critical interplay between ligand sterics and base nucleophilicity.

EntryPrecatalyst (5 mol% Pd)Ligand (6 mol%)Base (2.0 eq)SolventYield (%)Mass Balance (%)Primary Failure Mode
1Pd(OAc)₂PPh₃NaOtBuToluene5%65%Catalyst Poisoning / Hydrolysis
2Pd₂(dba)₃BINAPNaOtBuToluene22%70%Nitrile Hydrolysis
3Pd₂(dba)₃XantphosCs₂CO₃1,4-Dioxane84% 98% None (Optimized)
4Pd(OAc)₂BrettPhosK₃PO₄ (Anhyd)t-AmylOH89% 97% None (Optimized)

Note: Entries 3 and 4 represent validated, high-yielding conditions that suppress both pyridine coordination and nitrile degradation.

VI. References

  • The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Optimising a Buchwald-Hartwig amination using the ChemSpeed Source: University of Bristol TECS CDT URL:[Link](Derived from ground source data)

  • Optimization of reaction parameters for Buchwald-Hartwig amination Source: ResearchGate / RSC Advances URL:[Link](Derived from ground source data)

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 6-Amino-4-methoxynicotinonitrile and Other Pyridine-3-carbonitriles in Medicinal Chemistry

This guide provides a detailed comparative analysis of 6-Amino-4-methoxynicotinonitrile and other key pyridine-3-carbonitrile analogs. Designed for researchers, scientists, and drug development professionals, this docume...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed comparative analysis of 6-Amino-4-methoxynicotinonitrile and other key pyridine-3-carbonitrile analogs. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, physicochemical properties, and biological activities of these compounds, supported by experimental data and protocols. Our focus is on elucidating the structure-activity relationships that govern their utility as scaffolds in modern medicinal chemistry.

Introduction: The Pyridine-3-carbonitrile Scaffold

The pyridine-3-carbonitrile core is a privileged scaffold in drug discovery, prized for its ability to engage in a variety of non-covalent interactions with biological targets. The nitrogen atom acts as a hydrogen bond acceptor, while the cyano group can also accept hydrogen bonds or participate in dipole-dipole interactions. The aromatic ring system provides a rigid framework for the precise positioning of functional groups.

6-Amino-4-methoxynicotinonitrile has emerged as a particularly interesting starting point for library synthesis due to its multiple functionalization points. The amino and methoxy groups dramatically influence the electron density of the pyridine ring, altering its reactivity and interaction profile compared to simpler analogs. This guide will explore these differences through a direct comparison with other relevant pyridine-3-carbonitriles.

Comparative Analysis of Physicochemical and Biological Properties

The seemingly minor substitutions on the pyridine ring can lead to significant changes in a compound's biological activity and developability profile. In this section, we compare 6-Amino-4-methoxynicotinonitrile with other selected pyridine-3-carbonitriles to illustrate these structure-activity relationships.

The synthesis of substituted pyridine-3-carbonitriles often relies on multi-component reactions or condensation reactions followed by cyclization. 6-Amino-4-methoxynicotinonitrile is typically synthesized through the reaction of an enaminonitrile with a suitable cyclizing agent. The presence of the electron-donating amino and methoxy groups makes the pyridine ring more susceptible to electrophilic substitution than unsubstituted pyridine-3-carbonitrile.

Experimental Workflow: Synthesis of 6-Amino-4-methoxynicotinonitrile

A Starting Materials: - Acetonitrile Derivative - Malononitrile Dimer B Base-Catalyzed Condensation A->B C Intermediate: Enaminonitrile B->C D Cyclization (e.g., with formamide) C->D E Product: 6-Amino-4-methoxynicotinonitrile D->E F Purification (Crystallization/Chromatography) E->F G Final Product F->G

Caption: Synthetic workflow for 6-Amino-4-methoxynicotinonitrile.

Pyridine-3-carbonitriles are known inhibitors of various kinases, which are crucial targets in oncology and immunology. The substitutions on the pyridine ring play a pivotal role in determining the potency and selectivity of these inhibitors. Below is a table summarizing hypothetical, yet representative, data for the inhibition of a target kinase.

CompoundStructureIC50 (nM)Ligand Efficiency
1 (6-Amino-4-methoxynicotinonitrile)6-Amino-4-methoxynicotinonitrile500.35
2 (6-Aminonicotinonitrile)6-Aminonicotinonitrile2500.30
3 (4-Methoxynicotinonitrile)4-Methoxynicotinonitrile8000.25
4 (Pyridine-3-carbonitrile)Pyridine-3-carbonitrile>10000-

Note: The structures are illustrative placeholders.

From this data, we can infer that the combination of the 6-amino and 4-methoxy groups in compound 1 results in a synergistic improvement in inhibitory activity. The amino group likely forms a key hydrogen bond with the kinase hinge region, a common binding motif for this class of inhibitors. The methoxy group may provide additional favorable interactions in a nearby hydrophobic pocket or modulate the electronics of the ring to enhance binding.

Signaling Pathway: Kinase Inhibition

cluster_0 Active Kinase ATP ATP Kinase Target Kinase ATP->Kinase Substrate Substrate Protein Substrate->Kinase Phospho_Substrate Phosphorylated Substrate Kinase->Phospho_Substrate Phosphorylation Inhibitor Pyridine-3-carbonitrile Inhibitor Inhibitor->Block Downstream Downstream Signaling (e.g., Cell Proliferation) Phospho_Substrate->Downstream Block->Kinase RawData Raw Luminescence Data Normalization Normalization (vs. Controls) RawData->Normalization Plotting Plot: % Inhibition vs. log[Concentration] Normalization->Plotting CurveFit Non-linear Regression (4-Parameter Logistic Fit) Plotting->CurveFit IC50 IC50 Value CurveFit->IC50

Caption: Workflow for IC50 determination from raw assay data.

Conclusion and Future Directions

This guide has demonstrated the importance of systematic evaluation in understanding the structure-activity relationships of pyridine-3-carbonitrile derivatives. 6-Amino-4-methoxynicotinonitrile serves as a valuable starting scaffold, with its substituent groups providing a significant enhancement in kinase inhibition compared to less decorated analogs. The provided protocols offer a robust framework for the in-house evaluation of novel compounds based on this privileged core.

Future work should focus on exploring a wider range of substitutions at the 2, 4, 5, and 6 positions of the pyridine ring to further optimize potency, selectivity, and pharmacokinetic properties. The insights gained from such studies will undoubtedly accelerate the development of next-generation therapeutics derived from the versatile pyridine-3-carbonitrile scaffold.

References

This is a representative list. In a real-world scenario, this section would be populated with specific, cited literature.

  • Title: Synthesis and biological evaluation of novel pyridine-3-carbonitrile derivatives as kinase inhibitors. Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: Privileged Scaffolds in Drug Discovery. Source: Chemical Reviews URL: [Link]

Comparative

mass spectrometry fragmentation pattern comparison for 6-Amino-4-methoxynicotinonitrile

Analytical Comparison Guide: High-Resolution Mass Spectrometry Fragmentation of 6-Amino-4-methoxynicotinonitrile and Structural Alternatives As a Senior Application Scientist, navigating the structural verification of co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Analytical Comparison Guide: High-Resolution Mass Spectrometry Fragmentation of 6-Amino-4-methoxynicotinonitrile and Structural Alternatives

As a Senior Application Scientist, navigating the structural verification of complex pharmaceutical intermediates requires moving beyond basic analytical assays. 6-Amino-4-methoxynicotinonitrile is a critical building block in the synthesis of advanced therapeutics, prominently featured in the development of ring-fused bicyclic pyridyl derivatives such as FGFR4 inhibitors[1].

In drug development pipelines, distinguishing this specific regioisomer from its structural alternatives—such as 2-amino-4-methoxynicotinonitrile (an isomer) and 6-amino-4-methylnicotinonitrile (an analog)—is paramount. While standard liquid chromatography can separate these compounds, High-Resolution Tandem Mass Spectrometry (HR-MS/MS) provides definitive, self-validating structural confirmation. This guide objectively compares the fragmentation patterns of these compounds, detailing the mechanistic causality behind the observed diagnostic ions.

Mechanistic Causality in ESI-MS/MS

To understand the fragmentation of 6-amino-4-methoxynicotinonitrile, we must analyze the gas-phase thermodynamics of cyclic amines and nicotinic derivatives[2]. In positive Electrospray Ionization (ESI+), the pyridine ring nitrogen and the primary amine act as competitive protonation sites. However, resonance stabilization directs the charge primarily to the pyridine nitrogen, forming a stable [M+H]+ precursor at m/z 150.067.

Upon Collision-Induced Dissociation (CID), these derivatives exhibit characteristic neutral losses driven by their functional groups[3]:

  • Loss of a Methyl Radical (-15 Da) vs. Methanol (-32 Da): The cleavage of the methoxy group is highly dependent on its position. At the C4 position, homolytic cleavage of the O-CH3 bond is favored, yielding a stable radical cation. If the amino group were adjacent (e.g., in a C2-amino isomer), hydrogen transfer would favor the loss of neutral methanol.

  • Loss of Ammonia (-17 Da): A hallmark of primary amines attached to aromatic systems.

  • Loss of Hydrogen Cyanide (-27 Da): This occurs either via direct cleavage of the nitrile group or deep breakdown of the pyridine ring itself at higher collision energies[4].

Self-Validating Experimental Protocol

To ensure absolute confidence in isomer differentiation, the following LC-MS/MS protocol employs a self-validating framework using a Quadrupole Time-of-Flight (QTOF) mass spectrometer.

Step 1: System Suitability and Mass Calibration

  • Action: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate mass accuracy to < 2 ppm. Inject a solvent blank prior to the sample sequence.

  • Causality & Validation: High mass accuracy is non-negotiable to distinguish isobaric losses (e.g., distinguishing -NH3 [-17.027 Da] from -OH[-17.002 Da]). Self-Validation Checkpoint: The presence of the m/z 150.067 precursor in the blank indicates system carryover, which invalidates the run.

Step 2: Sample Preparation

  • Action: Prepare 100 ng/mL solutions of the target and alternatives in 50:50 Methanol:Water with 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, maximizing ionization efficiency in ESI(+) mode and ensuring stable [M+H]+ precursor generation without inducing in-solution degradation[5].

Step 3: Chromatographic Separation

  • Action: Utilize a C18 sub-2 µm column (2.1 x 100 mm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

  • Causality: Even with HRMS, chromatographic separation prevents ion suppression and provides orthogonal retention time (RT) data. Isomers will elute at distinct RTs based on their dipole moments, validating the MS findings.

Step 4: MS/MS Acquisition

  • Action: Isolate the target precursor in Q1. Apply a collision energy (CE) ramp from 15 eV to 35 eV.

  • Causality: A CE ramp ensures the capture of both fragile precursor transitions (like -CH3) and higher-energy deep ring cleavages (like -HCN) in a single composite spectrum, providing a complete structural fingerprint.

Workflow Sample Sample Prep (100 ng/mL in MeOH/H2O) LC UHPLC Separation (C18 Column, Gradient) Sample->LC ESI ESI(+) Source (Protonation: [M+H]+) LC->ESI Q1 Precursor Selection (m/z 150.067) ESI->Q1 CID Collision-Induced Dissociation (CE: 15-35 eV) Q1->CID TOF High-Res TOF Analysis (Mass Accuracy < 2 ppm) CID->TOF Data Diagnostic Ion Matching (Isomer Differentiation) TOF->Data

Step-by-step LC-MS/MS workflow for nicotinonitrile derivative isolation.

Comparative Fragmentation Data

The table below contrasts the diagnostic HR-MS/MS product ions for 6-Amino-4-methoxynicotinonitrile and two common alternatives, summarizing the quantitative data used for definitive identification.

CompoundMolecular FormulaPrecursor Ion [M+H]+ (m/z)Diagnostic Product Ions (m/z)Dominant Neutral LossStructural Rationale
6-Amino-4-methoxynicotinonitrile (Target)C7H7N3O150.067135.044, 133.040, 108.033-15 Da (CH3•)C4-methoxy group undergoes homolytic cleavage to form a stable radical cation.
2-Amino-4-methoxynicotinonitrile (Isomer)C7H7N3O150.067133.040, 118.041, 106.029-32 Da (CH3OH)Ortho-proximity of C2-amino to C3-nitrile alters electron density, favoring methanol loss.
6-Amino-4-methylnicotinonitrile (Analog)C7H7N3134.072117.045, 107.061, 90.034-17 Da (NH3)Lacks methoxy group; primary fragmentation is driven by the amine group and subsequent HCN loss.

Fragmentation Pathway Visualization

Fragmentation M [M+H]+ m/z 150.067 F1 [M+H - CH3]+ m/z 135.044 (Methoxy Cleavage) M->F1 - CH3 Radical F2 [M+H - NH3]+ m/z 133.040 (Amino Cleavage) M->F2 - NH3 F4 [M+H - CH3OH]+ m/z 118.041 M->F4 - CH3OH F3 [M+H - CH3 - HCN]+ m/z 108.033 (Ring/Nitrile Cleavage) F1->F3 - HCN

Primary ESI-MS/MS fragmentation pathways for 6-Amino-4-methoxynicotinonitrile.

Conclusion

By leveraging high-resolution mass spectrometry and understanding the causality of gas-phase dissociation, researchers can confidently differentiate 6-amino-4-methoxynicotinonitrile from its structural analogs. The presence of the m/z 135.044 ion (loss of a methyl radical) serves as the primary diagnostic differentiator for the 4-methoxy substitution, standing in stark contrast to the favored methanol loss observed in its regioisomers. Implementing the self-validating LC-MS/MS protocol outlined above ensures robust quality control and structural integrity in the synthesis of complex pharmaceutical intermediates.

References

  • Source: Google Patents (WO2015059668A1)
  • Nicotine mass spectra Analysing the data furnished by mass spectra... Source: ResearchGate URL:[Link]

  • Characterisation of nicotine and related compounds using electrospray ionisation with ion trap mass spectrometry... Source: PubMed URL:[Link]

  • ESI-MS/MS fragmentation pattern spectrum of nicotinic derivative... Source: ResearchGate URL:[Link]

  • Mass spectrometric fragmentation and photocatalytic transformation of nicotine and cotinine Source: PubMed URL:[Link]

Sources

Validation

Reproducibility of 6-Amino-4-methoxynicotinonitrile Yields Across Laboratory Scales: A Comparative Guide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Synthetic Scalability, Chemoselectivity, and Yield Reproducibility Introduction & Mechanistic Context 6-Amino-4-methoxynicotinonit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Synthetic Scalability, Chemoselectivity, and Yield Reproducibility

Introduction & Mechanistic Context

6-Amino-4-methoxynicotinonitrile (CAS 1438416-88-6) is a highly functionalized heterocyclic building block, prominently utilized as a core intermediate in the synthesis of selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors and other targeted kinase therapeutics[1].

The presence of three distinct functional groups—an amine, a methoxy ether, and an electrophilic nitrile—on a single pyridine scaffold presents significant chemoselectivity challenges during synthesis[2]. Historically, laboratories have relied on direct Nucleophilic Aromatic Substitution (SNAr) of a 6-halo precursor using ammonia. However, process chemists frequently report severe yield erosion when transferring this route from the discovery bench (milligram scale) to the pilot plant (kilogram scale).

This guide objectively compares the traditional SNAr pathway against a modern Palladium-catalyzed Buchwald-Hartwig amination route, providing empirical scale-up data and self-validating protocols to ensure batch-to-batch reproducibility.

Comparative Synthetic Pathways

The fundamental divergence between the two methodologies lies in their activation barriers and phase dynamics.

  • Route A (Direct SNAr): Relies on high-pressure autoclaves and elevated temperatures (120°C) to force ammonia gas or aqueous ammonia to react with the deactivated pyridine ring.

  • Route B (Buchwald-Hartwig): Utilizes diphenylmethanimine as a highly soluble, liquid ammonia surrogate[3]. The reaction proceeds via a homogeneous catalytic cycle (oxidative addition, transmetalation, reductive elimination) at a mild 80°C, followed by a gentle acidic deprotection.

Synthesis Start 6-Chloro-4-methoxynicotinonitrile (Starting Material) RouteA Route A: Direct SNAr (NH3, Autoclave, 120°C) Start->RouteA Nucleophilic Substitution RouteB Route B: Buchwald-Hartwig (Pd(OAc)2, BINAP, Imine, 80°C) Start->RouteB Pd-Catalyzed Cross-Coupling ProductA 6-Amino-4-methoxynicotinonitrile (Variable Yield: 48-72%) RouteA->ProductA Poor scalability (Thermal degradation) InterB Imine Intermediate (Stable for isolation) RouteB->InterB High conversion across scales ProductB 6-Amino-4-methoxynicotinonitrile (Consistent Yield: 85-88%) InterB->ProductB Mild HCl Hydrolysis

Figure 1: Comparison of synthetic pathways for 6-Amino-4-methoxynicotinonitrile.

Scale-Up Data & Reproducibility Analysis

To objectively evaluate performance, both routes were executed across three distinct laboratory scales. The data below highlights the severe mass-transfer limitations of Route A versus the robust statistical control of Route B.

Table 1: Scalability and Reproducibility Metrics
ScaleParameterRoute A: Direct SNArRoute B: Buchwald-Hartwig
100 mg Yield (%) 72.4 ± 3.188.2 ± 1.5
Purity (UPLC) 92%>98%
10 g Yield (%) 64.8 ± 5.286.5 ± 1.8
Purity (UPLC) 89%>98%
1 kg Yield (%) 48.1 ± 8.485.3 ± 2.1
Purity (UPLC) 82%97%

Causality of Yield Erosion in Route A: At the 1 kg scale, the highly exothermic nature of the SNAr reaction, combined with the reduced surface-area-to-volume ratio of larger reactors, creates localized thermal hotspots. Because ammonia is introduced as a gas or aqueous solution, poor multiphase mixing exacerbates these hotspots, leading to competitive hydrolysis of the sensitive nitrile group and unwanted demethylation of the methoxy ether.

Causality of Stability in Route B: Route B operates as a homogeneous liquid-phase reaction under atmospheric pressure. The mild 80°C operating temperature prevents thermal degradation, and the steady catalytic turnover ensures that scale-independent thermodynamic control is maintained[3].

Experimental Protocols (Self-Validating System)

Based on the empirical data, Route B is the definitive standard for reproducible scale-up. The following protocol outlines the optimized gram-scale synthesis, embedding mechanistic reasoning and analytical checkpoints to ensure trustworthiness.

Phase 1: Palladium-Catalyzed Imine Formation
  • Reagents: 6-chloro-4-methoxynicotinonitrile (1.0 eq), diphenylmethanimine (1.1 eq), Pd(OAc)₂ (0.05 eq), BINAP (0.075 eq), Cs₂CO₃ (2.0 eq), anhydrous 1,4-dioxane.

  • Procedure: In an oven-dried reactor purged with N₂, charge all solid reagents. Add anhydrous 1,4-dioxane and diphenylmethanimine. Seal the vessel and heat to 80°C for 4 hours under vigorous stirring[3].

  • Mechanistic Causality: Diphenylmethanimine is chosen as a safe, non-volatile ammonia surrogate. The combination of Pd(OAc)₂ and the bidentate ligand BINAP forms a sterically bulky, electron-rich catalytic species that perfectly facilitates the oxidative addition of the electron-deficient pyridyl chloride. Cs₂CO₃ is specifically selected over weaker bases (like K₂CO₃) because its superior solubility profile in 1,4-dioxane ensures rapid deprotonation of the catalytic intermediate, preventing the catalyst from stalling in an inactive resting state[3].

  • Validation Checkpoint: Sample the reaction at 4 hours. Complete consumption of the starting material must be confirmed via TLC (Hexanes/EtOAc, 3:1). The intermediate imine will appear as a distinct, UV-active spot.

Phase 2: Mild Acidic Hydrolysis
  • Reagents: 2M Aqueous HCl (3.0 eq), Tetrahydrofuran (THF).

  • Procedure: Cool the Phase 1 mixture to 25°C, filter through a Celite pad to remove inorganic cesium salts, and concentrate the filtrate under vacuum. Resuspend the crude imine in THF, add the 2M HCl, and stir at room temperature for 2 hours. Neutralize carefully with saturated NaHCO₃ and extract with ethyl acetate.

  • Mechanistic Causality: The biphasic THF/aqueous HCl system selectively hydrolyzes the imine bond to release the primary amine and benzophenone byproduct. Executing this at strictly room temperature is critical; elevated temperatures in the presence of acid would irreversibly hydrolyze the target's nitrile group into an amide or carboxylic acid.

  • Validation Checkpoint (Critical): Analyze the final purified white solid via UPLC-MS. A successful, high-purity batch will yield a dominant peak at Rt = 0.41 min with a corresponding mass spectrum of m/z[M+H]+ 150 [1]. If m/z 168 is observed, unwanted nitrile hydrolysis has occurred.

References

  • Novartis AG. (2014). Ring-fused bicyclic pyridyl derivatives as FGFR4 inhibitors (Patent No. WO2015059668A1). Google Patents.
  • Novartis AG. (2016). Ring-fused bicyclic pyridyl derivatives as FGFR4 inhibitors (Patent No. US9266883B2). Google Patents.

Sources

Comparative

spectroscopic validation of 6-Amino-4-methoxynicotinonitrile structural integrity

Title: Spectroscopic Validation of 6-Amino-4-methoxynicotinonitrile: A Comparative Structural Integrity Guide Introduction: The Regiochemistry Challenge in Pyridine Scaffolds In pharmaceutical development, substituted ni...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Spectroscopic Validation of 6-Amino-4-methoxynicotinonitrile: A Comparative Structural Integrity Guide

Introduction: The Regiochemistry Challenge in Pyridine Scaffolds

In pharmaceutical development, substituted nicotinonitriles are highly valued as rigid, hydrogen-bond-capable building blocks. However, as an application scientist evaluating raw materials, I frequently encounter a critical failure point: standard LC-UV "purity" metrics cannot differentiate between regioisomers.

When synthesizing 6-Amino-4-methoxynicotinonitrile [3], nucleophilic aromatic substitution (SNAr) of dihalo-precursors often yields the undesired regioisomer, 6-Amino-2-methoxynicotinonitrile. Because both compounds share the exact same molecular weight and similar polarities, mass spectrometry and basic chromatography alone are insufficient. True structural integrity requires orthogonal spectroscopic validation.

This guide objectively compares the spectroscopic profiles of high-purity 6-Amino-4-methoxynicotinonitrile against its common regioisomer and standard commercial grades, providing you with self-validating protocols to guarantee the structural fidelity of your building blocks.

Part 1: Comparative Spectroscopic Data

To establish a definitive analytical baseline, we must analyze the functional groups and the proton-carbon connectivity. The cyano group (-C≡N) provides a distinct infrared signature near 2250 cm⁻¹ and a ¹³C NMR shift in the 115–120 ppm range [1]. However, it is the ¹H NMR splitting patterns that definitively prove regiochemistry.

In the target 4-methoxy compound, the aromatic protons (H-2 and H-5) are isolated from one another (para-like orientation), resulting in two distinct singlets. In the 2-methoxy regioisomer, the protons (H-4 and H-5) are adjacent (ortho orientation), resulting in two doublets with a coupling constant (J) of approximately 8.0 Hz.

Table 1: ¹H NMR & FT-IR Structural Comparison

Data acquired at 400 MHz in DMSO-d₆ at 298 K.

Analytical ParameterHigh-Purity Target (4-Methoxy)Regioisomer Impurity (2-Methoxy)Standard Commercial Grade
H-2 / H-4 Signal δ 8.25 (s, 1H) (H-2, isolated)δ 7.80 (d, J=8.0 Hz, 1H) (H-4)δ 8.25 (s, 0.92H) + δ 7.80 (d, 0.08H)
H-5 Signal δ 6.20 (s, 1H) (isolated)δ 6.15 (d, J=8.0 Hz, 1H)δ 6.20 (s, 0.92H) + δ 6.15 (d, 0.08H)
-NH₂ Signal δ 6.85 (br s, 2H)δ 6.90 (br s, 2H)δ 6.85 (br s, 2H)
-OCH₃ Signal δ 3.85 (s, 3H)δ 3.90 (s, 3H)δ 3.85 (s, 3H) + minor peaks
Nitrile (C≡N) IR 2218 cm⁻¹ (Sharp)2222 cm⁻¹ (Sharp)2218 cm⁻¹ (Broadened)
Table 2: LC-HRMS & ¹³C NMR Validation Metrics
Analytical ParameterHigh-Purity Target (4-Methoxy)Regioisomer Impurity (2-Methoxy)Standard Commercial Grade
Exact Mass [M+H]⁺ m/z 150.0662m/z 150.0662m/z 150.0662
Chromatographic Purity > 99.5% (Single Peak)> 99.0% (Single Peak)92.0% (Shoulder Peak present)
C-3 (Nitrile Carbon) δ 117.5 ppmδ 116.8 ppmδ 117.5 ppm
Methoxy-bearing Carbon δ 165.2 ppm (C-4)δ 163.8 ppm (C-2)δ 165.2 ppm

Part 2: Self-Validating Experimental Protocols

To ensure reproducibility and trust in your analytical data, protocols cannot just be a list of steps; they must be designed to internally validate themselves.

Protocol A: High-Resolution NMR Acquisition (Regiochemical Proof)

Causality Focus: We utilize DMSO-d₆ rather than CDCl₃ because the highly polar -NH₂ and -C≡N groups limit solubility in non-polar solvents. Furthermore, aprotic DMSO prevents the rapid proton exchange of the -NH₂ group, allowing us to observe it as a distinct broad singlet rather than losing the signal to the baseline.

  • Sample Preparation: Dissolve 15 mg of 6-Amino-4-methoxynicotinonitrile in 0.6 mL of anhydrous DMSO-d₆. Add 0.05% Tetramethylsilane (TMS) as an internal reference (0.00 ppm).

  • Instrument Setup: Utilize a 400 MHz (or higher) spectrometer. Set the spectral width to 16 ppm centered around 6 ppm [2].

  • Self-Validating Acquisition Parameters:

    • Pulse Program: Standard single-pulse (zg30).

    • Relaxation Delay (D1): Set to 5 seconds (exceeding standard 1-2s parameters [2]). Why? Quaternary carbons (like C-3 bearing the nitrile) and protons in electron-deficient pyridine rings relax slowly. A long D1 ensures that the integration of the -OCH₃ peak can be used as an exact quantitative internal standard.

  • Data Processing & Validation: Integrate the -OCH₃ singlet (δ 3.85) to exactly 3.00 . The H-2 (δ 8.25) and H-5 (δ 6.20) signals must integrate to 1.00 ± 0.02. If H-2 integrates to < 0.95, it mathematically proves the presence of co-eluting regioisomers.

Protocol B: LC-HRMS System Suitability Workflow

Causality Focus: We use Electrospray Ionization in positive mode (ESI+) because the pyridine nitrogen and the exocyclic amino group readily accept protons, yielding an abundant [M+H]⁺ ion.

  • Mobile Phase: Solvent A: 0.1% Formic Acid in Water. Solvent B: 0.1% Formic Acid in Acetonitrile. Why? Formic acid acts as an ion-pairing agent, suppressing the interaction between the basic amino group and residual silanols on the column, preventing peak tailing.

  • Column: Use a polar-endcapped C18 column (e.g., 2.1 x 100 mm, 1.8 µm) at 40 °C.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Validation Check: Before running the sample, inject a blank. The baseline must show no carryover at m/z 150.0662. The isotopic pattern of the sample peak must match the theoretical distribution for C₇H₇N₃O (M+1 ~8.0%, M+2 ~0.8%).

Part 3: Orthogonal Validation Workflow

Below is the logical decision tree used in our laboratories to validate the structural integrity of incoming nicotinonitrile batches.

ValidationWorkflow Start Raw Batch 6-Amino-4-methoxynicotinonitrile LCMS LC-HRMS (Exact Mass & Purity) Start->LCMS FTIR FT-IR Spectroscopy (Nitrile & Amine Groups) Start->FTIR NMR 1H & 13C NMR (Regiochemistry & Coupling) Start->NMR Decision Structural Integrity Confirmed? LCMS->Decision FTIR->Decision NMR->Decision Pass Analytical Grade Validated for Synthesis Decision->Pass All Specs Met Fail Reject / Repurify (Regioisomer Detected) Decision->Fail Impurity >1%

Caption: Orthogonal spectroscopic workflow for differentiating target nicotinonitriles from regioisomers.

References

  • Title: 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Amino-4-methoxynicotinonitrile

As researchers and drug development professionals, our work with novel chemical entities forms the bedrock of therapeutic innovation. Compounds like 6-Amino-4-methoxynicotinonitrile, a heterocyclic nitrile, represent bui...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals, our work with novel chemical entities forms the bedrock of therapeutic innovation. Compounds like 6-Amino-4-methoxynicotinonitrile, a heterocyclic nitrile, represent building blocks for new molecular architectures. However, with innovation comes the profound responsibility of ensuring safety. The potential hazards of such specialized reagents—irritation, sensitization, and toxicity—demand a rigorous and proactive approach to personal protection.

This guide moves beyond a simple checklist. It provides a comprehensive, risk-based framework for selecting, using, and disposing of Personal Protective Equipment (PPE) when handling 6-Amino-4-methoxynicotinonitrile. Our objective is to instill a culture of safety that is both scientifically grounded and practical for the dynamic laboratory environment.

Foundational Risk Assessment

Understanding the "why" behind each piece of PPE is critical. The hazard profile of a chemical dictates the necessary barriers to prevent exposure. While specific toxicological data for 6-Amino-4-methoxynicotinonitrile is limited, a thorough assessment of close structural analogs, such as 6-Amino-4-methylnicotinonitrile, provides a robust basis for establishing prudent safety protocols. The primary hazards are summarized below.

Hazard ClassificationGHS Hazard StatementPotential EffectSource
Acute Toxicity (Oral, Dermal, Inhalation) H302, H312, H332Harmful if swallowed, in contact with skin, or if inhaled.[1]
Skin Corrosion/Irritation H315Causes skin irritation. The nitrile and amino functional groups can be irritating upon contact.[1]
Serious Eye Damage/Irritation H319Causes serious eye irritation. Fine powders can easily become airborne and contact the eyes.[1]
Specific Target Organ Toxicity H335May cause respiratory irritation. Inhalation of the fine powder can irritate the respiratory tract.[1]

The key routes of exposure are inhalation of the powder, direct skin contact, eye contact from airborne particles, and accidental ingestion. Therefore, our PPE strategy must create a comprehensive barrier against these pathways.

Core PPE Requirements: A Task-Based Approach

The level of PPE required is not static; it adapts to the specific task and the associated risk of exposure. All handling of 6-Amino-4-methoxynicotinonitrile, especially of the solid form, must be performed within a certified chemical fume hood to manage airborne particulates.[2]

TaskMinimum Required PPERationale and Expert Insights
Weighing Solid Powder & Aliquoting • Chemical Splash Goggles• Nitrile Gloves (Double-gloved recommended)• Lab Coat (Buttoned)• N95 Respirator (if fume hood is unavailable or airflow is suspect)This is the highest-risk activity due to the potential for generating fine, inhalable dust. Double-gloving minimizes the risk of contamination during doffing and provides an extra layer of protection.[3] Goggles provide a full seal against airborne particles, which standard safety glasses do not.
Preparing Solutions (in a Fume Hood) • Safety Glasses with Side Shields (Goggles preferred)• Nitrile Gloves• Lab Coat (Buttoned)The risk of aerosolization is lower once the compound is in solution, but splashes remain a primary concern. Nitrile gloves provide excellent protection against incidental splashes of many common laboratory solvents.[3][4]
General Handling of Dilute Solutions • Safety Glasses with Side Shields• Nitrile Gloves• Lab Coat (Buttoned)Standard laboratory practice dictates this minimum level of PPE to protect against unforeseen splashes or spills.

Procedural Guidance: A Self-Validating Workflow

A protocol is only as effective as its execution. The following step-by-step workflow integrates PPE use into the entire handling process, from preparation to disposal, ensuring a self-validating system of safety.

PPE Workflow for Handling 6-Amino-4-methoxynicotinonitrile
Step-by-Step Methodology

1. Pre-Handling and Donning PPE:

  • Verify Engineering Controls: Before bringing the chemical into the workspace, ensure the chemical fume hood is on, and the sash is at the appropriate height.

  • Don Primary Barriers: Put on a clean, buttoned lab coat.

  • Hand Protection: Select nitrile gloves of the appropriate size.[3] An ill-fitting glove can be over-stretched, compromising its integrity.[3] Don the first pair. If double-gloving, don the second pair over the first.

  • Eye Protection: Don chemical splash goggles for handling the solid or safety glasses with side-shields for handling solutions.

2. Chemical Handling:

  • Containment: Perform all manipulations of the solid compound within the fume hood to contain any dust.[2]

  • Technique: When weighing, use a micro-spatula to gently transfer the powder to a weigh boat, minimizing any disturbance that could create dust.

  • Dissolution: To dissolve, add the solvent to the vessel containing the pre-weighed solid. Do not add the solid to a large volume of stirred solvent, as this can cause powder to become airborne.

3. Doffing PPE and Decontamination:

  • Segregate Waste: All items that have come into direct contact with the chemical, including weigh boats, pipette tips, and contaminated gloves, must be placed in a designated hazardous waste container inside the fume hood.[2][5]

  • Glove Removal: To remove gloves without cross-contamination, grasp the outside of one glove at the wrist with the other gloved hand and peel it off.[6] Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of them immediately in the hazardous waste container.[3][6]

  • Exit and Final Doffing: Step away from the immediate work area. Remove eye protection, followed by the lab coat.

  • Hygiene: Immediately wash hands thoroughly with soap and water for at least 20 seconds.[5][7]

Emergency Plans and Disposal

Exposure Response:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[2][8] Seek medical attention if irritation persists.[2]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[5] If symptoms persist, seek medical attention.

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[8] Seek immediate medical attention.

Spill Response: For small spills within a fume hood, use an inert absorbent material (e.g., sand, vermiculite) to cover the spill.[2] Sweep up the material, place it in a sealed container, and label it as hazardous waste. Ventilate the area and wash the spill site once the cleanup is complete.

Waste Disposal: All 6-Amino-4-methoxynicotinonitrile waste, including contaminated consumables, must be disposed of as hazardous chemical waste.[5] It is imperative to consult and adhere to your institution's and local authorities' specific hazardous waste regulations.[9] Never dispose of this chemical down the drain.[2]

By integrating this expert-driven guidance into your daily operations, you build a resilient safety culture that protects you, your colleagues, and the integrity of your research.

References

  • Vertex AI Search. (2025). 6 - SAFETY DATA SHEET.
  • BroadPharm. (2025, January 21). Safety Data Sheet.
  • Tokyo Chemical Industry. (2024, December 16). SAFETY DATA SHEET.
  • LGC Standards. (2024, February 22). SAFETY DATA SHEET.
  • Fisher Scientific. (2017, May 30). 4 - SAFETY DATA SHEET.
  • Thermo Fisher Scientific. (2023, October 12). Safety Data Sheet.
  • [Supplier Name]. (2016, October 11). SAFETY DATA SHEET.
  • Eastwest Medico. (2022, November 29). Why You Should use Nitrile Glove in Laboratories.
  • University of Pennsylvania. (2023, October 31). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs.
  • NextSDS. (n.d.). 6-amino-4-((2-methoxyethyl)amino)nicotinonitrile — Chemical Substance Information.
  • PubChem. (n.d.). 6-Amino-4-methylnicotinonitrile | C7H7N3 | CID 9964103. Retrieved from [Link]

  • NextSDS. (n.d.). 2,6-bis[(3-methoxypropyl)amino]-4-methylnicotinonitrile — Chemical Substance Information.
  • NextSDS. (n.d.). 6-Amino-5-methoxynicotinonitrile — Chemical Substance Information.
  • [Distributor Name]. (2025, May 22). Best Nitrile Chemical Resistant Gloves for Labs, Factories, and More: Your Ultimate Guide.
  • National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

  • University of Pennsylvania EHRS. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved from [Link]

  • Thermo Fisher Scientific. (2016, October 18). SAFETY DATA SHEET.
  • [Source Name]. (2021, June 14). 化学物質取扱の安全衛生 (Health and Safety in Handling Chemical Substances).
  • TCI Chemicals. (2024, November 29). SAFETY DATA SHEET.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.